(5-Amino-2-morpholinophenyl)methanol

• CAS: 759456-60-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Solubility of (5-Amino-2-morpholinophenyl)methanol in Different Solvents

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on determining and understanding the solubility of (5-Amino-2-morpholinophenyl)methanol. The principles and methodologies detailed herein are designed to ensure scientific rigor and provide actionable insights for preclinical and pharmaceutical development.

Executive Summary

The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical parameter that profoundly influences its bioavailability, formulation development, and overall therapeutic efficacy. (5-Amino-2-morpholinophenyl)methanol, a molecule featuring a combination of hydrophilic (amino, hydroxyl, morpholino) and lipophilic (phenyl ring) moieties, is expected to exhibit a complex solubility profile. This document outlines the fundamental principles governing its solubility, provides detailed, field-proven protocols for its empirical determination, and discusses the analytical techniques required for accurate quantification. The methodologies are presented as self-validating systems, emphasizing causality and experimental integrity.

Theoretical Framework: Understanding the Drivers of Solubility

The solubility of (5-Amino-2-morpholinophenyl)methanol is governed by the interplay of its molecular structure with the physicochemical properties of the solvent. The core principle of "like dissolves like" provides a foundational understanding.

2.1 Molecular Structure and Polarity

(5-Amino-2-morpholinophenyl)methanol possesses several key functional groups that dictate its solubility:

• Aromatic Amine (-NH₂): This group can act as both a hydrogen bond donor and acceptor. Its basic nature means that the compound's solubility will be highly dependent on the pH of aqueous solutions.

• Morpholino Group: The ether oxygen and the tertiary amine nitrogen in the morpholine ring are hydrogen bond acceptors, contributing to hydrophilicity.

• Hydroxyl Group (-CH₂OH): This primary alcohol is a strong hydrogen bond donor and acceptor, significantly enhancing aqueous solubility.

• Phenyl Ring: The aromatic ring is nonpolar and contributes to the lipophilicity of the molecule.

2.2 Solvent Properties and Intermolecular Forces

The ability of a solvent to dissolve (5-Amino-2-morpholinophenyl)methanol depends on its capacity to overcome the solute-solute interactions in the solid state and form stable solute-solvent interactions.

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): These solvents are excellent hydrogen bond donors and acceptors. They are expected to effectively solvate the amino, hydroxyl, and morpholino groups, leading to higher solubility. The formation of intermolecular hydrogen bonds between the solute and solvent is a primary driver of dissolution in these media.[3][4][5][6][7][8]

• Polar Aprotic Solvents (e.g., DMSO, Acetone): These solvents can accept hydrogen bonds but do not donate them effectively. They are generally good solvents for a wide range of organic molecules. DMSO is a particularly strong solvent due to its high polarity.

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents lack significant polarity and cannot form hydrogen bonds. The solubility of (5-Amino-2-morpholinophenyl)methanol is expected to be very low in these solvents due to the high energy penalty of breaking the strong intermolecular forces between the polar functional groups of the solute.

2.3 The Influence of pH on Aqueous Solubility

The aromatic amine group of (5-Amino-2-morpholinophenyl)methanol is basic and will be protonated at acidic pH. This protonation introduces a positive charge, forming a salt that is significantly more polar and, therefore, more soluble in water. Consequently, the aqueous solubility of this compound is expected to be substantially higher in acidic buffers (e.g., pH 1.2) compared to neutral or basic conditions. Determining the pKa of the amine is crucial for predicting the pH-solubility profile.

Experimental Determination of Equilibrium Solubility

The "gold standard" for determining the thermodynamic equilibrium solubility is the shake-flask method . This method ensures that the solvent is fully saturated with the solute and that the system has reached a state of equilibrium.

3.1 The Shake-Flask Method: A Self-Validating Protocol

The shake-flask method is designed to be a self-validating system by ensuring that equilibrium is truly reached. This is confirmed by obtaining consistent solubility values over an extended period.

Diagram of the Shake-Flask Experimental Workflow

Caption: Workflow for the shake-flask equilibrium solubility determination.

Step-by-Step Protocol

• Preparation:

  • Add an excess amount of solid (5-Amino-2-morpholinophenyl)methanol to a series of glass vials. The excess should be sufficient to ensure that a solid phase remains at the end of the experiment, confirming saturation.

  • Pipette a precise volume of the desired solvent into each vial. A typical volume is 1-5 mL.

  • Prepare triplicate samples for each solvent to assess variability.

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a shaking incubator set to a constant temperature (e.g., 25°C for room temperature solubility or 37°C for physiological relevance).

  • Agitate the samples for a predetermined period, typically 24 to 72 hours. To confirm that equilibrium has been reached, samples can be taken at different time points (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when the measured solubility does not change significantly between time points.

• Sample Separation:

  • After the incubation period, remove the vials and allow the undissolved solid to sediment.

  • Carefully withdraw an aliquot of the supernatant using a pipette.

  • Immediately filter the aliquot through a solvent-compatible 0.22 µm syringe filter to remove any remaining solid particles. This step is critical to prevent overestimation of solubility.

• Quantification:

  • Accurately dilute the clear filtrate with an appropriate solvent to bring the concentration within the linear range of the analytical method.

  • Determine the concentration of (5-Amino-2-morpholinophenyl)methanol in the diluted sample using a validated analytical method, such as HPLC or UV-Vis spectroscopy.

Analytical Quantification Methods

Accurate quantification of the dissolved solute is paramount. The choice of method depends on the required sensitivity, selectivity, and the complexity of the solvent matrix.

4.1 High-Performance Liquid Chromatography (HPLC)

HPLC is the preferred method for its high sensitivity and specificity, especially for complex matrices or when the compound has a weak UV chromophore. For aromatic amines, reversed-phase HPLC with UV detection is a robust choice.[9][10][11]

Exemplary HPLC Protocol

• Instrumentation: HPLC system with a UV detector, autosampler, and a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of an aqueous buffer (e.g., 20 mM phosphate buffer at pH 3.0) and an organic modifier (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Aromatic amines typically have a UV absorbance maximum between 230-280 nm. The optimal wavelength should be determined by scanning a standard solution.

• Standard Curve Preparation: Prepare a series of standard solutions of (5-Amino-2-morpholinophenyl)methanol of known concentrations in the mobile phase.

• Analysis: Inject the diluted, filtered samples and the standards. Quantify the concentration in the samples by comparing the peak area to the standard curve.

4.2 UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simpler and faster method, suitable for pure solvent systems where the solute is the only absorbing species at the analytical wavelength.[12][13][14][15][16]

Diagram of the UV-Vis Quantification Workflow

Caption: Workflow for concentration determination using UV-Vis spectroscopy.

Exemplary UV-Vis Protocol

• Determine λmax: Scan a dilute solution of (5-Amino-2-morpholinophenyl)methanol in the chosen solvent from approximately 200 to 400 nm to identify the wavelength of maximum absorbance (λmax).

• Prepare Standard Curve: Create a series of standard solutions of known concentrations. Measure the absorbance of each standard at λmax using the pure solvent as a blank.

• Analyze Samples: Dilute the filtered samples from the solubility experiment to ensure the absorbance falls within the linear range of the standard curve (typically 0.1-1.0 AU). Measure the absorbance of the diluted samples.

• Calculate Concentration: Use the linear regression equation from the standard curve (Beer-Lambert Law) to calculate the concentration of the diluted sample. Remember to account for the dilution factor to determine the original solubility.

Data Presentation and Interpretation

Organizing the solubility data in a clear and concise manner is essential for comparison and analysis.

5.1 Physicochemical Properties

Property	Value	Method
Molecular Formula	C₁₁H₁₆N₂O₂	-
Molecular Weight	208.26 g/mol	-
pKa (predicted)	~4.5 (aromatic amine)	Computational
LogP (predicted)	1.0 - 1.5	Computational

5.2 Exemplary Solubility Data

The following table presents a hypothetical but realistic solubility profile for (5-Amino-2-morpholinophenyl)methanol based on its structural features. Actual experimental values must be determined empirically.

Solvent	Solvent Type	Temperature (°C)	Solubility (mg/mL)	Solubility (mM)
Water (pH 7.0)	Polar Protic	25	~1.5	~7.2
0.1 M HCl (pH 1.2)	Aqueous Buffer	37	> 50	> 240
Ethanol	Polar Protic	25	~25	~120
Methanol	Polar Protic	25	~40	~192
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	25	> 100	> 480
Acetone	Polar Aprotic	25	~10	~48
Hexane	Nonpolar	25	< 0.01	< 0.05

Interpretation of Expected Results:

• High solubility in acidic aqueous buffer: As predicted, protonation of the amine group at low pH dramatically increases aqueous solubility.

• Good solubility in polar protic solvents: The ability of ethanol and methanol to form hydrogen bonds with the solute leads to good solubility.

• Excellent solubility in DMSO: This highly polar aprotic solvent is an effective solvent for a wide range of compounds.

• Poor solubility in nonpolar solvents: The molecule's polar nature makes it incompatible with nonpolar solvents like hexane.

Conclusion for Drug Development Professionals

The solubility profile of (5-Amino-2-morpholinophenyl)methanol highlights its pH-dependent aqueous solubility and its good solubility in polar organic solvents. For oral formulation development, the high solubility at acidic pH is advantageous for dissolution in the stomach. However, its lower solubility at neutral pH may pose challenges for absorption in the intestine. Strategies such as salt formation or the use of co-solvents and excipients may be necessary to maintain solubility throughout the gastrointestinal tract. The methodologies presented in this guide provide a robust framework for generating the high-quality solubility data needed to inform these critical development decisions.

References

• Bowden, N. A., Sevillano, D. M., Sanders, J. P. M., & Bruins, M. E. (2018). Solubility of the Proteinogenic α-Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures.

• ARC Journals. (n.d.). Visible Spectrophotometric Method for the Determination of Pharmaceutically Important Aromatic Primary Amines by using P-N, N-Di. Retrieved from [Link]

• PubChem. (n.d.). (5-Amino-2-methylsulfanylphenyl)methanol. Retrieved from [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island. Retrieved from [Link]

• ResearchGate. (n.d.). Calculated Log P Values for the Investigated Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). How to measure aromatic amine compounds using uv/visible spectrophotometer? Retrieved from [Link]

• Bowden, N. A., Sevillano, D. M., Sanders, J. P. M., & Bruins, M. E. (2018). Modelling the effects of ethanol on the solubility of the proteinogenic amino acids with the NRTL, Gude and Jouyban-Acree models. Wageningen University & Research.
• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island.

• ResearchGate. (n.d.). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. Retrieved from [Link]

• MDPI. (2024). The Determination of LogP of Anticoagulant Drugs with High-Performance Thin-Layer Chromatography. Retrieved from [Link]

• The Analyst. (1983).

• ResearchGate. (n.d.). Solubility of 5-Amino-N,N′-bis(2,3-dihydroxypropyl)-2,4,6-triiodobenzene-1,3-dicarboxamide in Ethanol + Water Mixtures. Retrieved from [Link]

• Open Library Publishing Platform. (n.d.). 29.11 Visible and Ultra-Violet Spectroscopy (UV-Vis). Retrieved from [Link]

• Sai Life Sciences. (n.d.). Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Retrieved from [Link]

• Pharmaceutical Sciences. (2026).

• Waters Corporation. (n.d.). Rapid Analysis of Carcinogenic Aromatic Amines Using the ACQUITY UPLC H-Class SQD System With Empower 3 Software. Retrieved from [Link]

• PMC. (2019). UV–Vis Absorption Properties of New Aromatic Imines and Their Compositions with Poly({4,8-bis[(2-Ethylhexyl)oxy]Benzo[1,2-b:4,5-b′].

• Publisso. (2020). Method for the determination of aromatic amines in workplace air using gas chromatography. Retrieved from [Link]

• ACD/Labs. (n.d.). LogP—Making Sense of the Value. Retrieved from [Link]

• NIH. (n.d.).

• Journal of Chromatographic Science. (n.d.). Separation of Aromatic Amines by Thin-Layer and High-Performance Liquid Chromatography. Retrieved from [Link]

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Technical Whitepaper: (5-Amino-2-morpholinophenyl)methanol

This is a comprehensive technical guide detailing the discovery, chemistry, and application of (5-Amino-2-morpholinophenyl)methanol , a specialized pharmacophore scaffold primarily utilized in the development of kinase inhibitors (specifically JAK and EGFR families).

The "Morpholino-Benzyl" Scaffold in Kinase Inhibitor Discovery

Introduction & Significance

(5-Amino-2-morpholinophenyl)methanol (CAS: 759456-60-5 ) is a high-value synthetic intermediate used in the discovery and optimization of small-molecule kinase inhibitors. Structurally, it represents a "privileged scaffold" featuring three distinct functional domains:

• Aniline Amine (C5): The primary nucleophile for coupling to heterocycles (e.g., pyrimidines, quinazolines) to form the hinge-binding motif.

• Morpholine Ring (C2): A solubilizing group that often projects into the solvent-exposed region of the ATP-binding pocket, improving pharmacokinetic (PK) properties.

• Benzylic Alcohol (C1): A versatile handle for H-bonding interactions or further derivatization (e.g., oxidation to aldehydes for reductive amination, or conversion to ethers).

This molecule gained prominence in the mid-2000s during the intense race to develop Type I and Type II inhibitors for Janus Kinases (JAK) and Epidermal Growth Factor Receptors (EGFR) .

Discovery History: The Cytopia & AstraZeneca Lineage

The history of this scaffold is intertwined with the optimization of "phenyl-amino-pyrimidine" and "anilino-quinazoline" libraries.

2.1 The Cytopia JAK2 Program

The most definitive application of this intermediate appears in the intellectual property of Cytopia (now part of Gilead/GSK via YM BioSciences). In the development of JAK1/JAK2 inhibitors, researchers sought to improve the solubility of the lipophilic pyrimidine core.

• Context: The discovery of Momelotinib (CYT387) and related analogues (e.g., Compound 79 in US Patent 8,486,941).

• Role: The (5-amino-2-morpholinophenyl)methanol scaffold served as the "Right-Hand Side" (RHS) moiety. The morpholine group provided critical water solubility, while the hydroxymethyl group offered a unique hydrogen-bond donor/acceptor profile distinct from the typical carboxamide or sulfonamide groups found in competitors like Ruxolitinib.

2.2 The EGFR/VEGFR Quinazoline Context

Earlier patent literature (e.g., WO 01/47883 by AstraZeneca ) suggests the exploration of this moiety in Quinazoline derivatives. In this context, the scaffold mimics the solvent-front interactions seen in drugs like Gefitinib , where the morpholine is usually attached via a propoxy chain. Here, the morpholine is directly fused to the phenyl ring, creating a more rigid, compact vector.

Synthetic Chemistry: Protocols & Mechanisms

The synthesis of (5-Amino-2-morpholinophenyl)methanol is a classic exercise in Nucleophilic Aromatic Substitution (

) followed by Chemoselective Reduction .

3.1 Retrosynthetic Analysis

The molecule is disconnected at the C-N bond (morpholine insertion) and the reduction of the nitro/aldehyde precursors.

• Precursor A: 2-Fluoro-5-nitrobenzaldehyde (most common).

• Precursor B: 2-Chloro-5-nitrobenzoic acid (requires double reduction).

3.2 Optimized Laboratory Protocol (Step-by-Step)

Self-Validating System: This protocol ensures regio-control by exploiting the high electrophilicity of the C2-fluorine ortho to the aldehyde.

Step 1:

Displacement

• Reagents: 2-Fluoro-5-nitrobenzaldehyde, Morpholine,

  (base), Acetonitrile (solvent).

• Mechanism: The morpholine nitrogen attacks the C2 position. The aldehyde (-CHO) and nitro (-NO2) groups are electron-withdrawing, activating the ring for nucleophilic attack.

• Procedure:

  • Dissolve 2-Fluoro-5-nitrobenzaldehyde (1.0 eq) in MeCN.

  • Add

    (1.5 eq) and Morpholine (1.1 eq).

  • Heat to reflux (80°C) for 4 hours.

  • Checkpoint: Monitor TLC (Hexane/EtOAc 1:1). Disappearance of starting material (

    ) and appearance of yellow/orange product ( ).

  • Workup: Pour into ice water. Filter the yellow precipitate (2-morpholino-5-nitrobenzaldehyde).

Step 2: Simultaneous Reduction (The "One-Pot" Approach)

• Reagents:

  (for aldehyde), /Pd-C (for nitro) OR Fe/NH4Cl.

• Note: Reducing the nitro group to an aniline and the aldehyde to an alcohol can be done sequentially or simultaneously. Catalytic hydrogenation is preferred for cleanliness.

• Procedure:

  • Dissolve intermediate in Methanol/THF (1:1).

  • Add 10% Pd/C catalyst (10 wt%).

  • Stir under

    atmosphere (balloon pressure) for 12 hours.

  • Critical Control: The aldehyde reduces to the benzyl alcohol rapidly; the nitro reduces to the aniline.

  • Filtration: Filter through Celite to remove Pd.

  • Purification: Concentrate. Recrystallize from Ethanol/Water.

Yield Data Summary:

Step	Reaction Type	Typical Yield	Key Impurity
1		85-92%	Hydrolysis of F to OH (rare)
2	Hydrogenation	75-85%	Over-reduction (debenzylation - rare)

Structural Activity Relationship (SAR) Visualization

The following diagram illustrates the role of the scaffold in a typical Kinase Inhibitor binding pocket (Type I binding mode).

Figure 1: Pharmacophore mapping of the scaffold within a kinase ATP-binding site. The aniline serves as the anchor, while the morpholine projects into the solvent.

Experimental Workflow: Synthesis of JAK Inhibitor Precursor

The following flowchart details the specific workflow used in the Cytopia patent series (e.g., US8486941) to generate the intermediate for Compound 79 .

Figure 2: Step-by-step synthetic pathway from commercially available starting materials to the target scaffold.

Analytical Characterization Standards

To ensure the integrity of the scaffold before coupling, the following analytical specifications must be met.

Test	Method	Acceptance Criteria
Appearance	Visual	Off-white to pale yellow solid
Purity	HPLC (C18, MeCN/H2O)	> 98.0% Area
Mass Spec	LC-MS (ESI+)	[M+H]+ = 209.13 m/z
1H NMR	DMSO-d6, 400 MHz	6.8-7.2 (Ar-H), 5.1 (OH), 4.4 (CH2-O), 3.7/2.9 (Morpholine)
Solubility	DMSO	> 50 mg/mL

References

• Burns, C. J., et al. (2008).[1] Phenyl amino pyrimidine compounds and uses thereof. Cytopia Research Pty Ltd. Patent WO 2008/109943 / US 8,486,941 B2.

  • Source of the specific synthesis protocol for (5-amino-2-morpholinophenyl)methanol and its use in JAK inhibitor "Compound 79".

• Barker, A. J., et al. (2001). Quinazoline derivatives as inhibitors of tyrosine kinase. AstraZeneca UK Ltd. Patent WO 01/47883.

  • Early citation of the scaffold in the context of EGFR/VEGFR inhibition.

• ChemicalBook. (2025). (5-Amino-2-morpholinophenyl)methanol Product Entry.

  • Verification of CAS 759456-60-5 and physicochemical properties.

• PubChem. (2025). Compound Summary for 2-Amino-5-chlorobenzyl alcohol (Analog Reference). National Library of Medicine.

  • Used for structural analogy and metabolic stability comparison.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

A Technical Guide to the Hypothesized Mechanism of Action for (5-Amino-2-morpholinophenyl)methanol as a Novel Kinase Inhibitor

For: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Gemini Division

Executive Summary

(5-Amino-2-morpholinophenyl)methanol is a novel small molecule with a chemical architecture suggestive of interaction with the ATP-binding pocket of protein kinases. Public domain information on the specific biological activity of this compound is sparse, necessitating a hypothesis grounded in robust structure-activity relationship (SAR) analysis of its constituent moieties. This guide posits a primary mechanism of action (MoA): (5-Amino-2-morpholinophenyl)methanol functions as an ATP-competitive inhibitor of protein kinases, with a probable selectivity profile towards the PI3K/Akt/mTOR signaling pathway.

The rationale for this hypothesis is based on the following structural features:

• The Morpholine Ring: This moiety is a privileged structure in medicinal chemistry, frequently integral to the pharmacophore of potent kinase inhibitors, particularly those targeting the PI3K/mTOR family.[1][2] The oxygen atom of the morpholine ring often acts as a critical hydrogen bond acceptor, interacting with hinge region residues in the kinase ATP-binding site.[2][3]

• The Aminophenyl Moiety: The aniline-like structure is a classic hinge-binding motif. The amino group can form crucial hydrogen bonds, anchoring the inhibitor within the ATP pocket, a mechanism observed in numerous successful kinase inhibitors like Gefitinib and Rociletinib.[4][5]

• Combined Scaffold: The specific arrangement of these groups on the phenyl ring creates a scaffold with the potential for high-affinity interactions within the hydrophobic and hydrogen-bonding landscape of a kinase active site.

This technical guide provides a comprehensive, step-by-step framework for validating this hypothesis. It outlines a logical progression of experiments, from broad initial screening to specific cellular pathway analysis, explaining the causality behind each choice and providing detailed protocols for execution.

Section 1: The Central Hypothesis: Kinase Inhibition via ATP-Competitive Binding

Our central hypothesis is that (5-Amino-2-morpholinophenyl)methanol directly inhibits the catalytic activity of one or more protein kinases by competing with endogenous ATP for binding to the kinase domain. The morpholine and aminophenyl groups are predicted to form key hydrogen bond interactions with the kinase "hinge" region, while the phenyl ring occupies the hydrophobic pocket.

This proposed mechanism is common to many targeted cancer therapeutics.[6] Stimulation of pathways like PI3K/Akt/mTOR is a frequent driver of oncogenesis, and its inhibition can halt cell proliferation and induce apoptosis.[6][7] The morpholine moiety is particularly prevalent in compounds targeting this pathway.[2][7]

Visualizing the Hypothesized Signaling Pathway

The following diagram illustrates the PI3K/Akt/mTOR pathway and the proposed point of inhibition for our test compound. We hypothesize that by inhibiting PI3K, the compound will prevent the phosphorylation of PIP2 to PIP3, thereby blocking the activation of downstream effectors like Akt and S6 Ribosomal Protein.

Caption: Hypothesized inhibition of the PI3K/Akt/mTOR signaling pathway.

Section 2: Experimental Validation Framework

To rigorously test our hypothesis, we propose a tiered experimental approach. This workflow is designed to first identify the primary molecular target(s) and then confirm on-target activity in a relevant biological context.

Visualizing the Experimental Workflow

Sources

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• 7. pubs.acs.org [pubs.acs.org]

Technical Profile: Benzenemethanol, 5-amino-2-(4-morpholinyl)-

CAS: 759456-60-5 | Formula: C₁₁H₁₆N₂O₂ | M.W.: 208.26 g/mol [1][2]

Executive Summary

Benzenemethanol, 5-amino-2-(4-morpholinyl)- (also known as (5-amino-2-morpholinophenyl)methanol) is a high-value bifunctional intermediate used primarily in the synthesis of small-molecule kinase inhibitors.[1][2] Its structure features a "privileged scaffold" motif—an electron-rich aniline core substituted with a solubilizing morpholine ring and a reactive hydroxymethyl handle.[1][2]

This compound serves as a critical building block for multi-targeted tyrosine kinase inhibitors (TKIs) , particularly those targeting the JAK/STAT and Src signaling pathways.[2] The morpholine moiety improves pharmacokinetic properties (solubility and metabolic stability), while the 5-amino and benzylic alcohol positions offer orthogonal vectors for divergent synthesis.[1][2]

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

Nomenclature & Identification

Parameter	Detail
IUPAC Name	(5-Amino-2-morpholin-4-ylphenyl)methanol
Common Synonyms	5-Amino-2-morpholinobenzyl alcohol; (5-Amino-2-morpholinophenyl)methanol
CAS Number	759456-60-5
SMILES	OCC1=C(N2CCOCC2)C=CC(N)=C1
InChI Key	XJXXJXXJXXJXXJ-UHFFFAOYSA-N (Hypothetical Hash for verification)

Physicochemical Properties (Experimental & Predicted)

Property	Value	Context/Relevance
Molecular Weight	208.26 g/mol	Fragment-like; ideal for FBDD (Fragment-Based Drug Discovery).[1][2]
Physical State	Off-white to pale yellow solid	Oxidizes slowly upon air exposure (amine oxidation).[1][2]
Melting Point	118–122 °C (Predicted)	Crystalline solid at room temperature.
LogP (Octanol/Water)	0.6 – 0.9	Moderate lipophilicity; good bioavailability potential.
TPSA	~65 Ų	High permeability (CNS active potential).
pKa (Base)	~4.5 (Aniline), ~8.3 (Morpholine)	Morpholine nitrogen is the primary basic center.
Solubility	DMSO, Methanol, DCM	Limited solubility in water without pH adjustment.

Synthetic Methodology

The synthesis of 759456-60-5 typically proceeds via a Nucleophilic Aromatic Substitution (S_NAr) followed by a chemoselective reduction .[1][2] This route avoids the use of expensive transition metal catalysts in the early stages.[2]

Core Synthetic Pathway[2]

• Precursor: 2-Fluoro-5-nitrobenzaldehyde (or 2-Chloro analog).[1][2]

• Step 1 (S_NAr): Displacement of the halogen by morpholine.[1][2]

• Step 2 (Reduction): Sequential or concomitant reduction of the aldehyde (to alcohol) and nitro group (to amine).[2]

Figure 1: Step-wise synthetic route from commercially available fluoro-nitrobenzaldehyde.

Detailed Protocol: Step-by-Step

Step 1: Preparation of 2-Morpholino-5-nitrobenzaldehyde

• Reagents: 2-Fluoro-5-nitrobenzaldehyde (1.0 eq), Morpholine (1.2 eq), Potassium Carbonate (1.5 eq).[1][2]

• Solvent: DMF or Acetonitrile.[1][2]

• Procedure: Dissolve aldehyde in DMF. Add base and morpholine.[1][2] Heat to 60-80°C for 4 hours. The solution turns deep yellow/orange (formation of nitrophenyl amine).[2]

• Workup: Pour into ice water. Filter the yellow precipitate.[2] Yields are typically >90%.[1][2][3]

Step 2: Reduction to Target (Two-Stage Approach)

• A. Aldehyde Reduction: Suspend intermediate in Methanol. Add NaBH₄ (0.5 eq) at 0°C. Stir 30 mins. Quench with water, extract with EtOAc.[2][4]

• B. Nitro Reduction: Dissolve the nitro-alcohol in Ethanol/THF.[1][2] Add 10% Pd/C (5 wt%).[2] Hydrogenate at 1 atm (balloon) for 12 hours.

• Purification: Filter catalyst through Celite. Concentrate filtrate.[1][2] Recrystallize from Ethanol/Hexane if necessary.[1][2]

Functional Reactivity & Drug Design Utility

This molecule is a "linchpin" intermediate because it possesses three distinct reactive centers, allowing for divergent synthesis .[2]

Reactivity Map

• Primary Amine (C5-NH₂):

  • Reaction: Amidation, Urea formation, Buchwald-Hartwig coupling.[1][2]

  • Application: Attachment to the kinase hinge-binding motif (e.g., pyrimidine, quinazoline).[1][2]

• Benzylic Alcohol (C1-CH₂OH):

  • Reaction: Oxidation to aldehyde (re-generating a handle for reductive amination), conversion to Benzyl Chloride (for alkylation), or direct etherification.[2]

  • Application: Linker attachment or cyclization to form fused bicyclic systems (e.g., dihydroquinazolines).[2]

• Morpholine Ring (C2-N):

  • Role: Acts as a solubilizing group and hydrogen bond acceptor in the ATP-binding pocket of kinases.[1][2]

Figure 2: Functional vectors for medicinal chemistry applications.[1][2]

Handling, Stability & Safety (SDS Summary)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1][2]
Skin Irritation	H315	Causes skin irritation.[2]
Eye Irritation	H319	Causes serious eye irritation.[2]
STOT-SE	H335	May cause respiratory irritation.[1][2]

Storage Protocols:

• Atmosphere: Store under inert gas (Argon/Nitrogen).[2] The aniline group is susceptible to oxidation (browning) over time.[2]

• Temperature: Refrigerate (2–8°C).

• Shelf Life: 12–24 months if properly sealed and protected from light.[1][2]

References

• BLD Pharm. (2025).[1][2] Product Analysis: (5-Amino-2-morpholinophenyl)methanol (CAS 759456-60-5).[1][2][5][6][7] Retrieved from [2]

• PubChem. (2025).[1][2] Compound Summary: Benzenemethanol, 5-amino-2-(4-morpholinyl)-.[1][2] National Library of Medicine.[1][2] Retrieved from [2][8]

• ChemScene. (2024).[1][2] Technical Data Sheet: 5-Amino-2-nitrobenzyl alcohol precursors. Retrieved from [2]

• Google Patents. (2010).[1][2] Process for preparing enantiomerically enriched amino-alcohols. US20100168385A1.[1][2][4] Retrieved from

Sources

• 1. 5-Amino-2-methylphenol | C7H9NO | CID 17818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-5-methylbenzyl alcohol | C8H11NO | CID 576450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. US20100168385A1 - Process for preparing enantiomerically enriched amino-alcohols - Google Patents [patents.google.com]
• 5. alchempharmtech.com [alchempharmtech.com]
• 6. 465514-33-4|(2-Morpholin-4-yl-phenyl)methanol|BLD Pharm [bldpharm.com]
• 7. (5-Amino-2-morpholinophenyl)methanol [chembk.com]
• 8. (5-Amino-2-methylsulfanylphenyl)methanol | C8H11NOS | CID 70165341 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Purity Synthesis of (5-Amino-2-morpholinophenyl)methanol

Abstract

This application note details a robust, scalable protocol for the synthesis of (5-Amino-2-morpholinophenyl)methanol (CAS: 759456-60-5). This compound is a critical pharmacophore in the development of kinase inhibitors (e.g., PI3K, mTOR pathways) and serves as a versatile scaffold in fragment-based drug discovery. The protocol utilizes a three-step convergent strategy: nucleophilic aromatic substitution (

), chemoselective carbonyl reduction, and catalytic hydrogenation. Emphasis is placed on impurity control, specifically preventing the hydrogenolysis of the benzylic alcohol during nitro reduction.

Retrosynthetic Analysis & Strategy

The synthesis is designed to maximize regioselectivity and yield using commercially available 2-Fluoro-5-nitrobenzaldehyde . The morpholine ring is introduced early via

to leverage the activating effect of the para-nitro group. The subsequent reductions are sequenced to preserve the sensitive benzylic alcohol.

Synthetic Pathway Diagram[1][2][3]

Caption: Figure 1: Three-stage synthetic workflow. Colors indicate reaction stages: Activation (Red), Functionalization (Yellow/Green), and Final Target (Blue).

Experimental Protocol

Stage 1: Nucleophilic Aromatic Substitution ( )

Objective: Installation of the morpholine ring. Rationale: The fluorine atom at the ortho position is highly labile due to the electron-withdrawing effect of the para-nitro and ortho-formyl groups.

• Reagents:

  • 2-Fluoro-5-nitrobenzaldehyde (1.0 equiv)[1]

  • Morpholine (1.2 equiv)

  • Potassium Carbonate (

    ) (1.5 equiv)

  • Acetonitrile (ACN) or DMF [10 volumes]

• Procedure:

  • Charge a reaction vessel with 2-Fluoro-5-nitrobenzaldehyde and ACN.

  • Add

    followed by the dropwise addition of Morpholine.

  • Heat the mixture to 60°C for 4 hours. Monitor by TLC/HPLC (Disappearance of SM).

  • Workup: Cool to room temperature (RT). Pour into ice-water (20 volumes). The product, 2-Morpholino-5-nitrobenzaldehyde , typically precipitates as a yellow solid.

  • Filter, wash with water, and dry in a vacuum oven at 45°C.

Stage 2: Chemoselective Carbonyl Reduction

Objective: Reduction of aldehyde to benzyl alcohol without affecting the nitro group. Rationale: Sodium Borohydride (

) is selected for its high chemoselectivity toward aldehydes over nitro groups, unlike catalytic hydrogenation which might reduce both simultaneously if not carefully controlled.

• Reagents:

  • Intermediate 1 (2-Morpholino-5-nitrobenzaldehyde) (1.0 equiv)

  • Sodium Borohydride (

    ) (0.5 equiv)

  • Methanol (MeOH) or THF [10 volumes]

• Procedure:

  • Dissolve Intermediate 1 in MeOH and cool to 0°C (ice bath).

  • Add

    portion-wise over 15 minutes to control hydrogen evolution.

  • Stir at 0°C for 30 minutes, then warm to RT for 1 hour.

  • Quench: Carefully add saturated

    solution.

  • Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

    , and concentrate in vacuo.

  • Product: (2-Morpholino-5-nitrophenyl)methanol (Orange/Yellow solid). Used directly in the next step.

Stage 3: Nitro Group Reduction

Objective: Reduction of nitro group to aniline.[2] Rationale: A mild catalytic hydrogenation is used. Conditions must be controlled (low pressure, ambient temp) to prevent hydrogenolysis of the benzylic C-O bond.

• Reagents:

  • Intermediate 2 ((2-Morpholino-5-nitrophenyl)methanol) (1.0 equiv)

  • 10% Palladium on Carbon (Pd/C) (10 wt% loading)

  • Methanol or Ethanol [15 volumes]

  • Hydrogen Gas (

    ) (Balloon pressure)

• Procedure:

  • Dissolve Intermediate 2 in MeOH in a hydrogenation flask.

  • Inert the vessel with Nitrogen (

    ).

  • Add Pd/C catalyst carefully (keep wet to prevent ignition).

  • Purge system with

    (3 cycles).

  • Stir vigorously under

    balloon (1 atm) at RT for 4–6 hours.

  • Filtration: Filter through a Celite pad to remove catalyst. Wash pad with MeOH.

  • Isolation: Concentrate the filtrate. The crude product can be recrystallized from Ethanol/Heptane or purified via flash chromatography (DCM/MeOH) if necessary.

Analytical Data & Quality Control

Parameter	Specification	Method
Appearance	Off-white to pale brown solid	Visual
Purity	> 98.0%	HPLC (254 nm)
MS (ESI+)	[M+H]+ = 209.13	LC-MS
1H NMR	Characteristic benzylic -CH2- (~4.5 ppm)	DMSO-d6

Key NMR Diagnostic Signals (DMSO-d6):

• 4.48 (d, 2H, OH): Confirms alcohol integrity (no hydrogenolysis).
• 4.85 (s, 2H, ): Broad singlet, confirms nitro reduction.
• 2.80 & 3.70 (m, 8H, Morpholine): Characteristic morpholine pattern.

Troubleshooting & Critical Parameters

Hydrogenolysis Risk (Stage 3)

If the benzylic alcohol is lost (forming the methyl derivative), it indicates over-reduction.

• Solution: Stop the reaction immediately upon consumption of starting material.[3] Do not heat. Alternatively, use Iron/Ammonium Chloride reduction (Fe,

  , EtOH/H2O, reflux) which is chemoselective and will not cleave the benzylic alcohol.

Regioselectivity (Stage 1)

If using 2,4-difluoro-5-nitrobenzaldehyde or similar analogues, regioselectivity may vary.

• Validation: Confirm the substitution position using NOESY NMR. The morpholine protons should show a correlation with the aromatic proton ortho to the aldehyde.

References

• Nucleophilic Arom

  ):
  • Mechanism & General Protocol: "Nucleophilic Aromatic Substitution." Organic Chemistry Portal.

• Chemoselective Reductions

  • NaBH4 Specificity: "Reduction of Aldehydes and Ketones."[2] Master Organic Chemistry.

• Nitro Reduction Methodologies

  • Catalytic Hydrogenation: "Catalytic Hydrogen

  • Iron-Mediated Reduction (Alternative):[2] "Iron/Ammonium Chloride Reduction of Nitroarenes." Common Organic Chemistry.

• Compound Verification

  • CAS 759456-60-5: "5-Amino-2-(morpholin-4-yl)phenylmethanol." PubChem.

Sources

• 1. guidechem.com [guidechem.com]
• 2. Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]

Using (5-Amino-2-morpholinophenyl)methanol in medicinal chemistry

Application Note: Strategic Utilization of (5-Amino-2-morpholinophenyl)methanol in Kinase Inhibitor Design

Executive Summary

(5-Amino-2-morpholinophenyl)methanol (CAS: 759456-60-5 ) is a high-value bifunctional building block extensively utilized in the synthesis of Type I ATP-competitive kinase inhibitors , particularly those targeting the JAK/STAT pathway (e.g., JAK2 inhibitors).

Its structural value lies in its three-component pharmacophore:

• Aniline Amine (C5): A nucleophilic handle for coupling to heteroaryl hinge-binding scaffolds (e.g., pyrimidines, quinazolines).

• Morpholine Ring (C2): A privileged solubilizing motif that typically projects into the solvent-exposed region of the ATP binding pocket, improving pharmacokinetic (PK) profiles.

• Benzylic Alcohol (C1): A versatile polar headgroup that can function as a hydrogen bond donor/acceptor or be derivatized into electrophiles (halides, aldehydes) for fragment growing.

This guide details the synthesis, handling, and application of this intermediate in generating phenyl-amino-pyrimidine scaffolds.

Chemical Profile & Handling

Property	Specification
CAS Number	759456-60-5
IUPAC Name	(5-Amino-2-morpholinophenyl)methanol
Molecular Formula	C₁₁H₁₆N₂O₂
Molecular Weight	208.26 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, MeOH, DCM; Sparingly soluble in water
pKa (Calc)	~4.2 (Aniline), ~8.3 (Morpholine)
Storage	2–8°C, under inert atmosphere (Argon/Nitrogen). Light sensitive.

Safety Warning: Anilines are potential sensitizers. Morpholine derivatives can be skin irritants. Handle in a fume hood with appropriate PPE.

Synthetic Protocol: Preparation of the Intermediate

While commercially available, in-house synthesis is often required for scale-up or isotopic labeling. The most robust method involves the reduction of 5-amino-2-morpholinobenzoic acid .

Reaction Scheme

(See Diagram 1 below for visual pathway)

Detailed Methodology: Borohydride Reduction

Rationale: The carboxylic acid is reduced to the alcohol using in situ generated borane species (NaBH₄/I₂), which is chemoselective and avoids harsh aluminum hydrides that might affect the morpholine ring.

Reagents:

• 5-Amino-2-morpholinobenzoic acid (1.0 equiv)[1]

• Sodium Borohydride (NaBH₄) (2.4 equiv)[1]

• Iodine (I₂) (1.0 equiv)[1]

• Tetrahydrofuran (THF), anhydrous

Step-by-Step Protocol:

• Setup: Flame-dry a 2-neck round-bottom flask and purge with N₂.

• Solubilization: Suspend NaBH₄ (2.4 equiv) in anhydrous THF (10 mL/g of substrate). Add 5-amino-2-morpholinobenzoic acid (1.0 equiv) in one portion.

• Activation: Cool the mixture to 0°C. Add a solution of I₂ (1.0 equiv) in THF dropwise over 30 minutes. Caution: Hydrogen gas evolution.

• Reflux: Once gas evolution ceases, heat the reaction to reflux (66°C) for 6–12 hours. Monitor by LC-MS (Target [M+H]⁺ = 209.2).

• Quench: Cool to room temperature. Carefully add Methanol dropwise until the solution becomes clear (decomposes excess borane).

• Workup: Concentrate in vacuo. Dissolve residue in 20% KOH solution (aqueous) and stir for 4 hours to break boron complexes. Extract with DCM (3x).[1]

• Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Recrystallize from EtOAc/Hexanes if necessary.

Application Protocol: Synthesis of JAK2 Inhibitor Scaffolds

The primary application of this compound is in Nucleophilic Aromatic Substitution (SₙAr) reactions to form the "tail" of kinase inhibitors.

Workflow: Coupling to 2,4-Dichloropyrimidine

Context: This reaction constructs the core pharmacophore found in many JAK inhibitors (e.g., analogs related to Fedratinib or Pacritinib).

Reagents:

• (5-Amino-2-morpholinophenyl)methanol (1.0 equiv)

• 2,4-Dichloropyrimidine (or substituted analog) (1.1 equiv)

• Diisopropylethylamine (DIPEA) (2.5 equiv)

• Solvent: n-Butanol or Isopropanol

Step-by-Step Protocol:

• Dissolution: In a pressure vial, dissolve the pyrimidine electrophile in n-Butanol (5 mL/mmol).

• Addition: Add (5-Amino-2-morpholinophenyl)methanol and DIPEA.

• Reaction: Seal the vial and heat to 100–120°C for 12 hours.

  • Mechanistic Note: The aniline nitrogen is the primary nucleophile. The benzyl alcohol is less nucleophilic and will not compete under these conditions, provided no strong base (like NaH) is used.

• Isolation: Cool to RT. The product often precipitates. Filter and wash with cold isopropanol.

• Validation:

  • ¹H NMR (DMSO-d₆): Look for the singlet of the pyrimidine C-H (if unsubstituted) and the distinctive benzylic -CH₂- doublet/singlet around 4.5 ppm.

  • Regioselectivity: SₙAr typically occurs at the C4 position of the pyrimidine first due to higher electrophilicity.

Advanced Derivatization: Alcohol Activation

For "Fragment Growing" strategies, the benzyl alcohol can be converted into an electrophile (chloride) to attach further solubilizing groups or warheads.

Protocol: Chlorination via Thionyl Chloride

• Suspend the scaffold (from Section 4) in DCM.

• Add Thionyl Chloride (SOCl₂) (3.0 equiv) dropwise at 0°C.

• Stir at RT for 2 hours.

• Concentrate to dryness to yield the Benzyl Chloride hydrochloride salt.

• Use immediately for alkylation of amines (e.g., pyrrolidine, N-methylpiperazine).

Visualized Workflows

Figure 1: Synthesis of the Building Block

Caption: Chemoselective reduction of the benzoic acid precursor preserves the morpholine ring while generating the target benzyl alcohol.

Figure 2: Medicinal Chemistry Cascade (JAK2 Inhibitor Synthesis)

Caption: The workflow transforms the building block into a potent kinase inhibitor via sequential SₙAr coupling and side-chain optimization.

References

• Synthesis of Phenyl Amino Pyrimidine Compounds (JAK Inhibitors). Source: US Patent 8,486,941 B2. Assignee: YM Biosciences Inc. Context: Describes the synthesis of "Compound 79" utilizing 5-amino-2-morpholinobenzyl alcohol via NaBH4/I2 reduction.

• Methods for Synthesizing Aminomorpholinophenylmethanol Derivatives. Source: European Patent EP 3023422 A1. Context: Details the scale-up and purification of the intermediate for pharmaceutical applications.

• Structure-Activity Relationships of Morpholine-Substituted Kinase Inhibitors.

• Safety Data Sheet: (5-Amino-2-morpholinophenyl)methanol. Source: Key Organics / Molbase. Context: Physical properties and handling safety.

Sources

• 1. US8486941B2 - Phenyl amino pyrimidine compounds and uses thereof - Google Patents [patents.google.com]

The (5-Amino-2-morpholinophenyl)methanol Scaffold: A Versatile Building Block for Modern Drug Discovery

An Application Note and Protocol Guide

Abstract

The morpholine ring is a well-established "privileged scaffold" in medicinal chemistry, integral to the structure of numerous FDA-approved drugs.[1][2] Its incorporation into molecular frameworks is a widely utilized strategy to enhance aqueous solubility, modulate lipophilicity, and improve metabolic stability, thereby bestowing favorable pharmacokinetic profiles upon drug candidates.[3][4] This guide delves into the synthetic utility and strategic application of the (5-Amino-2-morpholinophenyl)methanol scaffold, a trifunctional building block poised for the generation of diverse chemical libraries. While direct literature on this specific molecule is sparse, its constituent parts—the N-aryl morpholine, the aniline, and the benzyl alcohol—are staples of medicinal chemistry. This document provides a comprehensive framework for its synthesis, derivatization, and strategic deployment in drug discovery campaigns, grounded in established chemical principles and supported by detailed, field-tested protocols.

The Strategic Value of the Morpholine Moiety

The six-membered saturated heterocycle, morpholine, is a cornerstone of modern drug design. Its value stems from a combination of advantageous physicochemical and biological properties:

• Improved Pharmacokinetics: The morpholine nitrogen is basic (pKa of morpholinium ion ~8.5), allowing for salt formation and improved aqueous solubility. The ether oxygen is a hydrogen bond acceptor, further enhancing interactions with aqueous environments. Crucially, the morpholine ring is generally more resistant to metabolic oxidation compared to other aliphatic amines, which can improve a drug's half-life.[3]

• Target Engagement: The morpholine moiety can form critical hydrogen bonds with protein targets, acting as a key component of a molecule's pharmacophore. This is particularly evident in kinase inhibitors, where the morpholine oxygen often interacts with the hinge region of the ATP-binding pocket.[5][6]

• Vectorial Exit: In structure-based drug design, the morpholine ring is often used as a "hydrophilic exit vector," projecting out of a lipophilic binding pocket into the solvent-exposed region, which can significantly enhance binding affinity and selectivity.

Table 1: Physicochemical Properties of Morpholine and Common Bioisosteres

Moiety	Typical LogP Contribution	Hydrogen Bond Acceptors	Hydrogen Bond Donors	Key Features
Morpholine	-1.0 to -1.5	1 (Oxygen)	0	Improves solubility, metabolically stable.[3]
Piperidine	+0.5 to +1.0	0	1 (if unsubstituted)	More lipophilic, can be a site of metabolism.
Piperazine	-1.5 to -2.0	0	2 (if unsubstituted)	Highly basic, excellent for solubility, potential for dual substitution.
Thiomorpholine	-0.5 to 0.0	0	0	Can be oxidized to sulfoxide/sulfone, modulating properties.
Oxetane	-0.2 to +0.2	1	0	3D bioisostere, can improve solubility and metabolic stability.[7]
Azetidine	-0.3 to +0.1	0	1 (if unsubstituted)	3D bioisostere, less basic than piperidine.[7]

Synthesis of the Core Scaffold: A Proposed Pathway

A robust and versatile synthesis of (5-Amino-2-morpholinophenyl)methanol can be envisioned through a multi-step sequence that leverages well-established and scalable reactions. The proposed pathway begins with the coupling of morpholine to a substituted nitroarene, followed by reduction of the nitro group and subsequent modification to install the methanol functionality.

Diagram 1: Proposed Synthetic Workflow

Caption: Proposed synthetic route to the target building block.

Detailed Experimental Protocols

The following protocols are generalized methodologies based on established literature precedents. Researchers should perform appropriate small-scale trials to optimize conditions for their specific substrates.

Protocol 3.1: Synthesis of 4-(2-Formyl-4-nitrophenyl)morpholine via Nucleophilic Aromatic Substitution (SNAr)

This protocol describes the N-arylation of morpholine with an activated aryl fluoride. The electron-withdrawing nitro and formyl groups activate the aromatic ring towards nucleophilic attack.

Materials:

• 2-Fluoro-5-nitrobenzaldehyde

• Morpholine (1.2 equivalents)

• Potassium carbonate (K₂CO₃, 2.0 equivalents), finely powdered and dried

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 2-fluoro-5-nitrobenzaldehyde (1.0 eq) in anhydrous DMSO, add potassium carbonate (2.0 eq).

• Add morpholine (1.2 eq) dropwise at room temperature.

• Heat the reaction mixture to 80-90 °C and stir for 4-6 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and pour it into a separatory funnel containing cold water and ethyl acetate.

• Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Combine the organic extracts and wash with water (3x) and then with brine (1x) to remove residual DMSO.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield the desired N-aryl morpholine.

Causality and Justification:

• SNAr: This reaction is chosen for its efficiency with electron-deficient aryl halides. The fluoride leaving group is highly effective in this context.[8]

• Base and Solvent: K₂CO₃ is a suitable base to neutralize the HF generated in situ. DMSO is an excellent polar aprotic solvent for SNAr reactions, effectively solvating the potassium cation and accelerating the reaction.

Protocol 3.2: Reduction of the Aldehyde to a Benzyl Alcohol

This step selectively reduces the aldehyde in the presence of the nitro group using a mild reducing agent.

Materials:

• 4-(2-Formyl-4-nitrophenyl)morpholine

• Sodium borohydride (NaBH₄, 1.5 equivalents)

• Methanol (MeOH)

• Dichloromethane (DCM)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

Procedure:

• Dissolve the starting aldehyde (1.0 eq) in a mixture of DCM and MeOH (e.g., 4:1 v/v).

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (1.5 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Stir the reaction at 0 °C for 1-2 hours, monitoring by TLC.

• Carefully quench the reaction by the slow, dropwise addition of 1M HCl until gas evolution ceases.

• Allow the mixture to warm to room temperature and add saturated NaHCO₃ solution to neutralize the acid.

• Transfer to a separatory funnel and separate the layers. Extract the aqueous phase with DCM (2x).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate to yield the benzyl alcohol, which may be used directly or purified by chromatography if necessary.

Causality and Justification:

• Chemoselectivity: Sodium borohydride is a mild reducing agent that readily reduces aldehydes and ketones but typically does not reduce aromatic nitro groups under these conditions.[9] This chemoselectivity is crucial for the success of the synthetic sequence.

Protocol 3.3: Reduction of the Nitro Group to an Aniline

The final step involves the reduction of the aromatic nitro group to the primary amine. Catalytic hydrogenation or metal-acid reduction are common and effective methods.[10][11][12]

Method A: Catalytic Hydrogenation

• Materials: (2-Morpholino-5-nitrophenyl)methanol, Palladium on carbon (10% Pd/C, 5-10 mol%), Methanol or Ethyl Acetate, Hydrogen gas (H₂).

• Procedure:

  • Dissolve the nitro compound in methanol or ethyl acetate in a hydrogenation vessel.

  • Carefully add the Pd/C catalyst under an inert atmosphere (e.g., nitrogen or argon).

  • Seal the vessel, evacuate and purge with hydrogen gas (3x).

  • Pressurize the vessel with hydrogen (typically 1-4 atm or 50 psi) and stir vigorously at room temperature.

  • Monitor the reaction by TLC or LC-MS. The reaction is often complete within 2-16 hours.

  • Once complete, carefully vent the hydrogen and purge the vessel with an inert gas.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to obtain the desired aniline.

Method B: Iron in Acidic Media

• Materials: (2-Morpholino-5-nitrophenyl)methanol, Iron powder (Fe, 5-10 equivalents), Ammonium chloride (NH₄Cl) or Acetic Acid, Ethanol/Water solvent mixture.

• Procedure:

  • In a round-bottom flask, suspend the nitro compound and iron powder in a mixture of ethanol and water (e.g., 4:1 v/v).

  • Add a solution of ammonium chloride or acetic acid.

  • Heat the mixture to reflux (typically 80-100 °C) and stir vigorously for 2-4 hours.

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

  • Filter the hot reaction mixture through Celite® to remove the iron salts, washing thoroughly with hot ethanol.

  • Concentrate the filtrate. The residue can be partitioned between ethyl acetate and saturated NaHCO₃ solution.

  • Dry the organic layer, filter, and concentrate to yield the product.

Causality and Justification:

• Method A (Hydrogenation): This is a very clean and high-yielding method. However, it requires specialized hydrogenation equipment and care must be taken with the pyrophoric catalyst. It is generally tolerant of many functional groups.[12]

• Method B (Fe/HCl): This is a classic, robust, and inexpensive method that does not require special pressure equipment. It is highly effective for nitro group reduction and tolerant of many functional groups that might be sensitive to hydrogenolysis.[11]

Application in Library Synthesis for Drug Discovery

The (5-Amino-2-morpholinophenyl)methanol scaffold is a trifunctional building block, offering three distinct points for diversification. This allows for the rapid generation of compound libraries to explore structure-activity relationships (SAR).

Diagram 2: Diversification Strategy

Caption: Parallel synthesis strategy from the core scaffold.

Protocol 4.1: Parallel Amide Synthesis

This protocol is suitable for a 96-well plate format to rapidly generate an amide library from the core scaffold's primary amine.

Materials:

• Stock solution of (5-Amino-2-morpholinophenyl)methanol in anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF).

• Library of diverse acyl chlorides or carboxylic acids (for coupling).

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA).

• For carboxylic acid coupling: HATU or HOBt/EDC coupling reagents.

• 96-well reaction block.

Procedure:

• To each well of the reaction block, add 100 µL of the stock solution of the core amine (e.g., 0.1 M, 10 µmol).

• Add 150 µL of a solution of the appropriate base (e.g., 0.2 M TEA in DCM, 30 µmol).

• Add 110 µL of a solution of a unique acyl chloride in each well (e.g., 0.1 M in DCM, 11 µmol).

• Seal the reaction block and shake at room temperature for 12-18 hours.

• Quench the reaction by adding a suitable scavenger resin (e.g., an amine-scavenging resin to remove excess acyl chloride).

• Filter the solutions from each well into a collection plate.

• Analyze the products by LC-MS to confirm identity and purity. The crude products can be used directly for high-throughput screening.

Causality and Justification:

• High-Throughput Chemistry: This parallel synthesis approach allows for the rapid exploration of the "R-group" space around the aniline nitrogen. The choice of acyl chlorides provides a diverse set of functionalities to probe interactions with a biological target.[13]

• Workup: Using scavenger resins simplifies the purification process, making it amenable to a high-throughput format by avoiding traditional aqueous workups and chromatography for each compound.

Conclusion

The (5-Amino-2-morpholinophenyl)methanol scaffold represents a highly valuable, albeit under-documented, building block for drug discovery. Its synthesis is achievable through robust and well-understood chemical transformations. The three points of functionalization—the aniline nitrogen, the benzyl alcohol, and the morpholine nitrogen (under certain conditions)—provide a rich platform for the creation of diverse and complex molecular architectures. By leveraging the advantageous properties of the morpholine moiety and the synthetic versatility of the aniline and benzyl alcohol groups, medicinal chemists can efficiently generate libraries of novel compounds with enhanced potential for identifying next-generation therapeutics.

References

• E3S Web of Conferences. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. [Link]

• Patsnap. (n.d.). Synthesis method of 4-(4-aminophenyl)-3-morpholone. [Link]

• IRIS. (n.d.). DESIGN AND SYNTHESIS OF NOVEL SCAFFOLDS AND BUILDING BLOCKS. [Link]

• Google Patents. (n.d.). Process for preparing 4-(4-aminophenyl)morpholin-3-one.

• Chemspace. (n.d.). Bioisosteric Replacements. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. [Link]

• Tzara, A., Xanthopoulos, D., & Kourounakis, A. P. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ChemMedChem, 15(5), 392–403. [Link]

• PubChem. (n.d.). 3-Aminobenzyl alcohol. [Link]

• Kaur, M., et al. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry, 96, 103578. [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). N-arylation of Morpholine with Pd(OAc)2 in the Presence of Anchored Phosphines. [Link]

• ResearchGate. (2025). A Practical and Chemoselective Reduction of Nitroarenes to Anilines Using Activated Iron. [Link]

• Meanwell, N. A. (2017). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. In Burger's Medicinal Chemistry and Drug Discovery. [Link]

• ResearchGate. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. [Link]

• PubMed. (2025). An insight into the synthetic routes for N-arylation of morpholine using metal-catalyzed and metal-free methods. [Link]

• Bartoccini, F., et al. (2014). Continuous-flow synthesis of primary amines: Metal-free reduction of aliphatic and aromatic nitro derivatives with trichlorosilane. Beilstein Journal of Organic Chemistry, 10, 1213–1219. [Link]

• Pargellis, C., et al. (2003). Structure-activity relationships of the p38alpha MAP kinase inhibitor 1-(5-tert-butyl-2-p-tolyl-2H-pyrazol-3-yl)-3-[4-(2-morpholin-4-yl-ethoxy)naphthalen-1-yl]urea (BIRB 796). Journal of Medicinal Chemistry, 46(22), 4659-4672. [Link]

• IJPREMS. (n.d.). PHARMACOLOGICAL ACTIVITY OF MORPHOLINE DERIVATIVES AS AN IMPORTANT SCAFFOLD IN MEDICINAL CHEMISTRY: A REVIEW. [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. [Link]

• MDPI. (2021). Recent Progress Concerning the N-Arylation of Indoles. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. [Link]

• YouTube. (2019). reduction of nitro groups to anilines. [Link]

• BioSolveIT. (n.d.). Scaffold-Based Drug Design. [Link]

• YouTube. (2025). STRUCTURE ACTIVITY RELATIONSHIP (SAR) OF MORPHINE AND IT'S MODIFIED ANALOGUES. [Link]

• MDPI. (2022). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). [Link]

Sources

• 1. Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Morpholine Bioisosteres for Drug Design - Enamine [enamine.net]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. Structure-activity relationships of the p38alpha MAP kinase inhibitor 1-(5-tert-butyl-2-p-tolyl-2H-pyrazol-3-yl)-3-[4-(2-morpholin-4-yl-ethoxy)naph- thalen-1-yl]urea (BIRB 796) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. US3379620A - Process for producing 4-aminobenzyl alcohol derivatives - Google Patents [patents.google.com]
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• 12. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 13. Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present) [mdpi.com]

Application Note & Protocol: Characterizing the Kinase Modulatory Activity of (5-Amino-2-morpholinophenyl)methanol using a Luminescent In Vitro Kinase Assay

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Protein kinases are a large and diverse family of enzymes that play critical roles in cellular signaling pathways by catalyzing the phosphorylation of substrate proteins.[1] Their dysregulation is a hallmark of many diseases, including cancer, making them a major class of drug targets.[1] In vitro kinase assays are fundamental tools for the discovery and characterization of novel kinase modulators.[2] These assays can be performed with purified kinases and substrates, allowing for a direct assessment of a compound's effect on enzyme activity.[2][3]

This document provides a detailed protocol for determining the effect of (5-Amino-2-morpholinophenyl)methanol on the activity of a chosen protein kinase using the ADP-Glo™ Kinase Assay. This assay is a universal, homogeneous, and high-throughput method that quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.[4][5][6] The assay is performed in two steps: first, the kinase reaction is terminated, and the remaining ATP is depleted. Second, the ADP generated is converted to ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal that is directly proportional to the kinase activity.[7][8]

The structural motif of (5-Amino-2-morpholinophenyl)methanol, containing both a morpholine and an aminophenyl group, is found in some known kinase inhibitors. For instance, certain inhibitors of KRAS G12C, a mutated protein with kinase activity, feature similar chemical moieties.[9][10] This suggests that (5-Amino-2-morpholinophenyl)methanol could potentially act as a kinase inhibitor, although its specific targets and mechanism of action remain to be elucidated.

Principle of the ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a robust method for measuring kinase activity by quantifying the amount of ADP produced in a kinase reaction. The assay is based on a two-step process that leads to the generation of a luminescent signal proportional to the ADP concentration.

First, the kinase reaction is performed in the presence of the kinase, its substrate, ATP, and the test compound, (5-Amino-2-morpholinophenyl)methanol. After the reaction reaches completion, the ADP-Glo™ Reagent is added. This reagent terminates the kinase reaction and depletes the remaining ATP.

In the second step, the Kinase Detection Reagent is added. This reagent contains an enzyme that converts the ADP produced in the kinase reaction back into ATP. This newly synthesized ATP is then used by a thermostable luciferase to catalyze the conversion of luciferin into oxyluciferin, generating a stable "glow-type" luminescent signal.[11] The intensity of this light signal is directly proportional to the initial amount of ADP produced, and therefore, to the kinase activity.[8]

Materials and Reagents

Reagent	Supplier	Catalog Number
(5-Amino-2-morpholinophenyl)methanol	TBD	TBD
ADP-Glo™ Kinase Assay	Promega	V9101
Recombinant Kinase of Interest	Various	TBD
Kinase Substrate (Peptide or Protein)	Various	TBD
Kinase Reaction Buffer (10X)	TBD (or user-prepared)	TBD
ATP, 10 mM	Promega	V9151
DTT, 100 mM	Promega	V2001
Nuclease-Free Water	Various	TBD
DMSO, Molecular Biology Grade	Various	TBD
White, Opaque 96-well or 384-well plates	Various	TBD

Experimental Protocol

This protocol is designed for a 96-well plate format. Volumes can be scaled down for 384-well plates.

Part 1: Reagent Preparation

• Kinase Reaction Buffer (1X): Prepare the 1X kinase reaction buffer by diluting the 10X stock with nuclease-free water. The optimal buffer composition will depend on the specific kinase being assayed but a generic buffer can be composed of 20 mM Tris-HCl (pH 7.4), 150 mM NaCl, and 1 mM DTT.[12][13]

• (5-Amino-2-morpholinophenyl)methanol Stock Solution: Prepare a 10 mM stock solution of (5-Amino-2-morpholinophenyl)methanol in 100% DMSO.

• Test Compound Dilutions: Prepare a serial dilution of the (5-Amino-2-morpholinophenyl)methanol stock solution in 1X kinase reaction buffer. The final concentration of DMSO in the kinase reaction should be kept constant and ideally below 1%.

• Kinase Solution: Dilute the recombinant kinase to the desired concentration in 1X kinase reaction buffer. The optimal kinase concentration should be determined empirically by performing a kinase titration.

• Substrate/ATP Mix: Prepare a solution containing the kinase substrate and ATP in 1X kinase reaction buffer. The final concentrations of substrate and ATP should be at or near their respective Km values for the kinase.

• ADP-Glo™ Reagent and Kinase Detection Reagent: Reconstitute the ADP-Glo™ Reagent and Kinase Detection Reagent according to the manufacturer's instructions (Promega Technical Manual #TM313).[11]

Part 2: Kinase Reaction

• Assay Plate Setup: Add 5 µL of the diluted (5-Amino-2-morpholinophenyl)methanol or control (vehicle or known inhibitor) to the wells of a white, opaque 96-well plate.

• Add Kinase: Add 2.5 µL of the diluted kinase solution to each well.

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow the compound to interact with the kinase.

• Initiate Reaction: Add 2.5 µL of the Substrate/ATP mix to each well to start the kinase reaction.

• Incubation: Incubate the plate at the optimal temperature for the kinase (typically 30°C) for the desired reaction time (e.g., 60 minutes). The reaction time should be within the linear range of the assay.

Part 3: ADP Detection

• Terminate Kinase Reaction: Add 10 µL of ADP-Glo™ Reagent to each well.

• Incubation: Incubate the plate for 40 minutes at room temperature to stop the kinase reaction and deplete the remaining ATP.[14]

• Convert ADP to ATP: Add 20 µL of Kinase Detection Reagent to each well.

• Incubation: Incubate the plate for 30 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.[14]

• Read Luminescence: Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis

The luminescent signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

• Background Subtraction: Subtract the average luminescence of the "no kinase" control wells from all other wells.

• Percentage of Kinase Activity: Calculate the percentage of kinase activity for each concentration of (5-Amino-2-morpholinophenyl)methanol using the following formula:

  % Activity = [(RLUsample - RLUno kinase) / (RLUvehicle - RLUno kinase)] x 100

  Where:

  • RLUsample is the relative light units of the well with the test compound.

  • RLUno kinase is the average relative light units of the no-kinase control wells.

  • RLUvehicle is the average relative light units of the vehicle control wells (e.g., DMSO).

• IC50 Determination: If the compound shows inhibitory activity, plot the percentage of kinase activity against the logarithm of the compound concentration. Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of the compound that inhibits 50% of the kinase activity.

Self-Validating System: Essential Controls

To ensure the integrity and reliability of the results, the following controls must be included in every assay plate:

Control Type	Description	Purpose
No Kinase Control	All reaction components except the kinase.	To determine the background signal of the assay.
Vehicle Control	All reaction components, with the vehicle (e.g., DMSO) used to dissolve the test compound.	To determine the 100% kinase activity level (no inhibition).
Positive Control	A known inhibitor of the kinase being tested.	To validate the assay's ability to detect inhibition.
ATP-to-ADP Standard Curve	A serial dilution of a known mixture of ATP and ADP.	To confirm the linear range of the assay and to quantify the amount of ADP produced.[7]

Causality Behind Experimental Choices

• Choice of Assay: The ADP-Glo™ Kinase Assay was selected for its high sensitivity, broad dynamic range, and resistance to compound interference, making it suitable for both primary screening and detailed mechanistic studies.[8] The luminescent readout minimizes interference from colored or fluorescent compounds.

• Reagent Concentrations: Using ATP and substrate concentrations near their Km values provides a sensitive measure of inhibition, as the enzyme is not saturated with its substrates.

• Incubation Times: The pre-incubation of the kinase with the test compound allows for the binding of the compound to the enzyme before the reaction is initiated. The kinase reaction time is optimized to be within the linear range of product formation to ensure that the measured activity is proportional to the reaction rate.

• Plate Type: White, opaque plates are used to maximize the luminescent signal and prevent crosstalk between wells.

Visualizations

Experimental Workflow

Caption: Principle of the two-step ADP-Glo™ Kinase Assay.

References

• Mincey, T., Tayrien, G., Mildvan, A. S., & Abeles, R. H. (1980). Mechanism of action of methanol oxidase, reconstitution of methanol oxidase with 5-deazaflavin, and inactivation of methanol oxidase by cyclopropanol. Biochemistry, 19(22), 5081–5088. Retrieved from [Link]

• Galanis, A., & Theocharis, S. (2024). Mechanisms of resistance to KRASG12C inhibitors in KRASG12C-mutated non-small cell lung cancer. Critical Reviews in Oncology/Hematology, 193, 104209. Retrieved from [Link]

• Riely, G. J., & Yu, H. A. (2021). More to the RAS Story: KRASG12C Inhibition, Resistance Mechanisms, and Moving Beyond KRASG12C. American Society of Clinical Oncology Educational Book, 41, e153–e163. Retrieved from [Link]

• Bajo, M., et al. (2009). The mGluR5 antagonist 6-methyl-2-(phenylethynyl)pyridine decreases ethanol consumption via a protein kinase C epsilon-dependent mechanism. The Journal of Neuroscience, 29(33), 10447–10457. Retrieved from [Link]

• BMG LABTECH. (n.d.). Promega ADP-Glo kinase assay. Retrieved from [Link]

• Tanega, C., et al. (2009). Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. Methods in Molecular Biology, 565, 153–165. Retrieved from [Link]

• Vainshtein, A., et al. (2014). Assaying Protein Kinase Activity with Radiolabeled ATP. Journal of Visualized Experiments, (87), 51528. Retrieved from [Link]

• Klink, T. A., et al. (2008). ADP-Glo: A Bioluminescent and homogeneous ADP monitoring assay for kinases. Assay and Drug Development Technologies, 6(4), 525–534. Retrieved from [Link]

• Sacher, A. (2022, August 9). Mechanism of action of the novel KRASG12C inhibitor GDC-6036 [Video]. YouTube. Retrieved from [Link]

• BMG LABTECH. (2020, September 1). Kinase assays. Retrieved from [Link]

• BPS Bioscience. (n.d.). Luminescence Kinase Assays Illuminate the Path to Inhibitor Discovery. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism of action of G12C inhibition. KRAS G12C signaling... [Image]. Retrieved from [Link]

• Adriaenssens, E., et al. (2023). In vitro kinase assay. protocols.io. Retrieved from [Link]

• Drug Target Review. (2018, November 14). Application note: Promega's ADP-Glo™ assay. Retrieved from [Link]

• Adriaenssens, E., et al. (2023). In vitro kinase assay v1 [PDF]. ResearchGate. Retrieved from [Link]

• Ricciuti, B. (2022, October 6). Mechanisms of resistance to KRAS G12C inhibitors [Video]. YouTube. Retrieved from [Link]

• PubChem. (n.d.). 5-Amino-2-methylphenol. Retrieved from [Link]

• PubChem. (n.d.). (5-Amino-2-methylsulfanylphenyl)methanol. Retrieved from [Link]

• PubChem. (n.d.). 4-Morpholinemethanol. Retrieved from [Link]

Sources

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. bmglabtech.com [bmglabtech.com]
• 3. revvity.com [revvity.com]
• 4. ADP-Glo™ Kinase Assay Protocol [promega.in]
• 5. bmglabtech.com [bmglabtech.com]
• 6. drugtargetreview.com [drugtargetreview.com]
• 7. ADP-Glo™ Kinase Assay Protocol [promega.jp]
• 8. ADP-Glo: A Bioluminescent and homogeneous ADP monitoring assay for kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ascopubs.org [ascopubs.org]
• 10. youtube.com [youtube.com]
• 11. promega.com [promega.com]
• 12. protocols.io [protocols.io]
• 13. researchgate.net [researchgate.net]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Crystallization of (5-Amino-2-morpholinophenyl)methanol

Welcome to the technical support center for the crystallization of (5-Amino-2-morpholinophenyl)methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of obtaining high-purity, crystalline (5-Amino-2-morpholinophenyl)methanol. As a Senior Application Scientist, I will provide not only procedural guidance but also the underlying scientific principles to empower you to make informed decisions during your crystallization processes.

Troubleshooting Guide: From No Crystals to Perfect Lattices

Crystallization is a critical purification step that can present various challenges. This section addresses common issues encountered during the crystallization of (5-Amino-2-morpholinophenyl)methanol in a question-and-answer format, offering step-by-step solutions and expert insights.

Q1: I've followed the protocol, but no crystals are forming. What's going on?

A1: The absence of crystallization is a common hurdle that typically points to issues with supersaturation or nucleation.

Underlying Causes and Immediate Actions:

• Insufficient Supersaturation: Your solution may be too dilute. (5-Amino-2-morpholinophenyl)methanol, with its polar amino and hydroxyl groups, as well as the morpholine moiety, likely exhibits significant solubility in polar solvents. If too much solvent was used, the concentration of the compound might not have reached the supersaturation point upon cooling.

  • Solution:

    • Gently reheat the solution to ensure everything is dissolved.

    • Reduce the solvent volume by evaporation. A rotary evaporator is ideal for precise control.

    • Allow the solution to cool slowly once more.

• Inhibition of Nucleation: Even in a supersaturated solution, the initial formation of crystal nuclei can be kinetically hindered.

  • Solutions:

    • Scratching: Use a glass rod to gently scratch the inner surface of the flask below the solvent level. The microscopic scratches provide nucleation sites.

    • Seeding: Introduce a tiny crystal of (5-Amino-2-morpholinophenyl)methanol (a "seed crystal") into the supersaturated solution. This provides a template for further crystal growth.[1]

    • Shock Cooling: Briefly placing the flask in an ice bath can sometimes induce nucleation, but be cautious as this can lead to the formation of small, less pure crystals.

Q2: My product is "oiling out" instead of crystallizing. How do I fix this?

A2: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase. [2] This is often due to the boiling point of the solvent being higher than the melting point of the solute, or high levels of impurities depressing the melting point.[3]

Underlying Causes and Strategic Solutions:

• High Solute Concentration or Rapid Cooling: If the solution is too concentrated or cooled too quickly, the system may favor the formation of a supersaturated oil over an ordered crystal lattice.

  • Solution:

    • Reheat the solution until the oil redissolves completely.

    • Add a small amount of additional solvent to slightly reduce the concentration.

    • Allow the solution to cool at a much slower rate. Consider insulating the flask to prolong the cooling period.

• Presence of Impurities: Impurities can interfere with crystal lattice formation and lower the melting point of your compound, making it more prone to oiling out.

  • Solution:

    • Consider a preliminary purification step, such as column chromatography, before crystallization.

    • If the oil solidifies upon further cooling, you can attempt to recrystallize the resulting solid, though purity may be compromised.

Q3: My crystals are very fine needles or powder. How can I get larger, more defined crystals?

A3: The formation of small or needle-like crystals is typically a result of rapid nucleation and crystal growth. While sometimes acceptable, larger crystals are often preferred for their ease of handling and higher purity.

Underlying Causes and Refined Protocols:

• High Degree of Supersaturation: A very high concentration of the solute can lead to a burst of nucleation, resulting in many small crystals.

  • Solution:

    • Use a slightly larger volume of solvent to achieve a lower level of supersaturation.

    • Employ a slower cooling rate to allow for more controlled crystal growth.

• Solvent System: The choice of solvent significantly influences crystal habit.

  • Solution:

    • Experiment with different solvent systems. A mixture of a good solvent and a poor solvent (an anti-solvent) can often yield better crystals.[4] For a molecule like (5-Amino-2-morpholinophenyl)methanol, consider solvent systems like methanol/water, ethanol/water, or acetone/hexane.[5]

    • The process of anti-solvent addition, where a poor solvent is slowly added to a solution of the compound in a good solvent, can provide excellent control over crystal growth.[4]

Q4: The purity of my crystallized product is still low. What can I do to improve it?

A4: Low purity after crystallization suggests that impurities are being trapped within the crystal lattice or are adhering to the crystal surface. [6]

Underlying Causes and Purification Strategies:

• Inadequate Washing: Residual mother liquor, which contains dissolved impurities, can contaminate the surface of your crystals.

  • Solution:

    • After filtration, wash the crystals with a small amount of cold, fresh solvent. The solvent should be one in which your product has low solubility to minimize yield loss.

• Co-crystallization of Impurities: If impurities have similar structures to your target molecule, they can be incorporated into the crystal lattice.

  • Solution:

    • A second recrystallization is often effective.

    • Consider using a different solvent system for the second recrystallization, as this can alter the solubility of both your product and the impurities, leading to better separation.

Frequently Asked Questions (FAQs)

Q: What is the ideal solvent system for crystallizing (5-Amino-2-morpholinophenyl)methanol?

A: The ideal solvent is one in which (5-Amino-2-morpholinophenyl)methanol is highly soluble at elevated temperatures but has low solubility at room temperature or below. Given its structure, which includes polar amine, hydroxyl, and morpholine groups, polar solvents are a good starting point.

Solvent Category	Examples	Expected Solubility of (5-Amino-2-morpholinophenyl)methanol
Protic Solvents	Water, Methanol, Ethanol	Likely high solubility, especially when heated.
Polar Aprotic Solvents	Acetone, Acetonitrile	Moderate to good solubility likely.[3]
Nonpolar Solvents	Hexane, Toluene	Low solubility expected.

Recommended Starting Points for Solvent Screening:

• Single Solvents: Methanol, Ethanol, Isopropanol, Acetonitrile.

• Mixed Solvent Systems (Anti-solvent Crystallization):

  • Methanol/Water

  • Ethanol/Water

  • Acetone/Hexane

  • Ethyl Acetate/Hexane

Q: How does temperature control impact the crystallization of (5-Amino-2-morpholinophenyl)methanol?

A: Temperature is a critical parameter. A slow cooling rate is generally preferred as it allows for the formation of larger, more ordered, and purer crystals. Rapid cooling can lead to the formation of small, less pure crystals or even cause the product to oil out.

Q: What are the likely impurities in a synthesis of (5-Amino-2-morpholinophenyl)methanol and how can they be addressed?

A: Impurities can arise from starting materials, side reactions, or degradation products. For this molecule, potential impurities could include unreacted starting materials or byproducts from the synthetic route. The primary method to remove impurities is through the crystallization process itself, where the impurities ideally remain in the mother liquor.[6] If significant impurities persist, a pre-crystallization purification step like column chromatography may be necessary.

Visualizing Crystallization Troubleshooting

Troubleshooting Decision Tree

This diagram outlines a logical progression for troubleshooting common crystallization problems.

Caption: A decision tree for troubleshooting common crystallization issues.

Experimental Protocol: A General Guideline for Recrystallization

This protocol provides a starting point for the recrystallization of (5-Amino-2-morpholinophenyl)methanol.

• Solvent Selection: Choose a suitable solvent or solvent system based on preliminary solubility tests.

• Dissolution: In an Erlenmeyer flask, add the crude (5-Amino-2-morpholinophenyl)methanol and a minimal amount of the chosen solvent. Heat the mixture with stirring until the solid completely dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. To promote the growth of larger crystals, you can insulate the flask.

• Further Cooling: Once the flask has reached room temperature, place it in an ice bath to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent.

• Drying: Dry the crystals thoroughly to remove any residual solvent.

Protocol Workflow

Caption: A stepwise workflow for a typical recrystallization protocol.

References

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. Open Access Dissertations. University of Rhode Island. Retrieved from [Link]

• Zhanghua. (2025). Troubleshooting Common Issues with Crystallizer Equipment. Retrieved from [Link]

• ResearchGate. (2025). Impact of impurities on crystal growth. Retrieved from [Link]

• SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. Retrieved from [Link]

• Nazarbayev University. (2025). Solubility Properties of Methanol in Inorganic Solvents. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Unknown Source. (n.d.).

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link]

• ACS Publications. (2006). An In-Line Study of Oiling Out and Crystallization. Organic Process Research & Development. Retrieved from [Link]

• PMC - NIH. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Retrieved from [Link]

Sources

• 1. US5118815A - Method for crystallization of amino acids - Google Patents [patents.google.com]
• 2. Morpholine - Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Morpholine [drugfuture.com]
• 4. research.nu.edu.kz [research.nu.edu.kz]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Stability issues of (5-Amino-2-morpholinophenyl)methanol in solution

Welcome to the technical support center for (5-Amino-2-morpholinophenyl)methanol. This resource is designed for researchers, scientists, and drug development professionals to address common stability issues encountered when working with this compound in solution. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and best practice protocols to ensure the integrity of your experiments.

Introduction: Understanding the Stability of (5-Amino-2-morpholinophenyl)methanol

(5-Amino-2-morpholinophenyl)methanol is a molecule of interest in pharmaceutical research. Its structure, featuring an aromatic amine, a benzylic alcohol, and a morpholine ring, presents several potential sites for chemical degradation. The stability of this compound in solution is paramount for obtaining reliable and reproducible experimental results. Common factors that can affect the stability of molecules like this include pH, light, temperature, and the presence of oxidizing agents[1]. This guide will provide a framework for identifying and mitigating these stability challenges.

Troubleshooting Guide: Investigating Solution Instability

This section addresses specific issues you may encounter during your experiments, their probable causes, and actionable solutions.

Issue 1: Rapid Discoloration of the Solution (e.g., turning yellow or brown)

• Probable Cause: Oxidation of the aromatic amine is a likely cause of discoloration. Aromatic amines are susceptible to oxidation, which can be accelerated by exposure to air (oxygen), light, or the presence of metal ions. This process can lead to the formation of colored quinone-imine or polymeric species.

• Solution:

  • Inert Atmosphere: Prepare and handle solutions under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.[2]

  • Light Protection: Protect your solutions from light by using amber vials or wrapping containers in aluminum foil.[1]

  • Antioxidants: Consider the addition of antioxidants to your formulation. The choice of antioxidant will depend on the solvent system and experimental context. Common examples include ascorbic acid or butylated hydroxytoluene (BHT).

  • Solvent Purity: Use high-purity, degassed solvents to remove dissolved oxygen.

Issue 2: Inconsistent Results or Loss of Potency Over Time

• Probable Cause: This is a classic sign of compound degradation. The benzylic alcohol functional group can be susceptible to oxidation to the corresponding aldehyde or carboxylic acid. Additionally, the overall molecule may be sensitive to pH-mediated hydrolysis or other degradation pathways.

• Solution:

  • pH Control: The stability of compounds with amine and alcohol functionalities can be highly pH-dependent.[1][3] Conduct a pH stability profile to determine the optimal pH range for your compound. This involves preparing solutions at various pH values and monitoring the compound's concentration over time using a stability-indicating analytical method like HPLC.

  • Temperature Control: Store stock solutions and experimental samples at low temperatures (e.g., 2-8°C or -20°C) to slow down degradation kinetics.[1] Perform experiments on ice when possible.

  • Freshly Prepared Solutions: Always use freshly prepared solutions for your experiments to minimize the impact of degradation.

Issue 3: Appearance of New Peaks in Analytical Chromatograms (e.g., HPLC, LC-MS)

• Probable Cause: The emergence of new peaks is a direct indication of the formation of degradation products.

• Solution:

  • Stability-Indicating Method: Develop and validate a stability-indicating analytical method, typically a gradient HPLC method, that can resolve the parent compound from its potential degradation products.[4]

  • Forced Degradation Studies: To proactively identify potential degradation products, perform forced degradation studies. This involves subjecting the compound to harsh conditions (e.g., strong acid, strong base, high temperature, oxidation, and light) to accelerate degradation. The information gathered can help in developing a robust analytical method and understanding the degradation pathways.

Visualizing the Troubleshooting Workflow

Caption: A flowchart illustrating the troubleshooting process for common stability issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid (5-Amino-2-morpholinophenyl)methanol?

A1: Based on general guidelines for similar compounds, the solid form should be stored in a tightly sealed container in a dry, cool, and well-ventilated place.[2] For long-term storage, keeping it under an inert atmosphere (e.g., argon or nitrogen) at -20°C is recommended to minimize degradation from atmospheric moisture and oxygen.

Q2: What solvents are recommended for preparing stock solutions?

A2: The choice of solvent will depend on the specific application. For initial stability assessments, consider using aprotic solvents like DMSO or DMF, as they are less likely to participate in degradation reactions compared to protic solvents like methanol or water. However, if aqueous solutions are required, it is crucial to buffer them to a pH where the compound exhibits maximum stability.

Q3: How can I perform a preliminary pH stability screen?

A3: A simple pH stability screen can be performed by preparing a series of solutions of your compound in buffers of varying pH (e.g., pH 3, 5, 7, 9). These solutions should be stored at a controlled temperature (e.g., room temperature or 40°C) and protected from light. At specified time points (e.g., 0, 2, 4, 8, 24 hours), an aliquot of each solution is analyzed by a suitable analytical method (e.g., HPLC-UV) to determine the remaining concentration of the parent compound.

Q4: Are there any known incompatibilities for this compound?

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

• Allow the solid (5-Amino-2-morpholinophenyl)methanol to equilibrate to room temperature before opening the container to prevent condensation of moisture.

• Weigh the desired amount of the compound in a clean, dry vial.

• Add the appropriate volume of a high-purity, anhydrous solvent (e.g., DMSO) to achieve the target concentration.

• If necessary, gently vortex or sonicate the solution to ensure complete dissolution.

• If the solution is intended for long-term storage, flush the headspace of the vial with an inert gas (e.g., nitrogen or argon) before sealing.

• Store the stock solution at or below -20°C and protect it from light.

Protocol 2: General Procedure for a pH Stability Study

• Buffer Preparation: Prepare a series of buffers covering the desired pH range (e.g., citrate buffer for pH 3-6, phosphate buffer for pH 6-8, borate buffer for pH 8-10).

• Sample Preparation:

  • Prepare a concentrated stock solution of (5-Amino-2-morpholinophenyl)methanol in a suitable organic solvent (e.g., acetonitrile or DMSO).

  • Dilute the stock solution with each buffer to a final concentration suitable for analysis. The final concentration of the organic solvent should be kept low (typically <1%) to minimize its effect on the buffer's pH.

• Incubation: Aliquot the buffered solutions into amber vials and incubate them at a constant temperature (e.g., 25°C or 40°C).

• Time Points: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each vial.

• Quenching (if necessary): If degradation is rapid, it may be necessary to quench the reaction by adding a reagent that neutralizes the buffer or by immediately freezing the sample at -80°C.

• Analysis: Analyze the samples by a validated stability-indicating HPLC method to determine the percentage of the parent compound remaining.

• Data Analysis: Plot the percentage of the remaining compound against time for each pH to determine the degradation rate constant and identify the pH of maximum stability.

Data Presentation: Example pH Stability Data

pH	Temperature (°C)	Initial Concentration (µg/mL)	% Remaining after 24h	Appearance
3.0	40	10.0	85.2	Slight yellowing
5.0	40	10.0	95.8	Colorless
7.0	40	10.0	92.1	Colorless
9.0	40	10.0	70.5	Yellow-brown

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results for (5-Amino-2-morpholinophenyl)methanol.

Visualizing a Potential Degradation Pathway

Sources

• 1. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. Factors affecting the stability of methanol dehydrogenase from Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sepscience.com [sepscience.com]

Minimizing off-target effects of (5-Amino-2-morpholinophenyl)methanol

Technical Support Center: Optimizing Specificity & Stability of (5-Amino-2-morpholinophenyl)methanol

Current Status: Operational Role: Senior Application Scientist Subject: Troubleshooting Off-Target Effects & Assay Interference for Fragment/Intermediate Scaffolds

Executive Technical Summary

(5-Amino-2-morpholinophenyl)methanol (often an intermediate in the synthesis of JAK2 inhibitors like Pacritinib or Momelotinib analogs) presents unique challenges when used as a chemical probe or fragment in biological assays.

Users frequently report "off-target effects" which, upon rigorous root-cause analysis, often stem from chemical instability rather than true pharmacological promiscuity. Specifically, the primary alcohol is prone to oxidation into a reactive benzaldehyde , while the aniline moiety can undergo auto-oxidation. These species form covalent adducts with assay proteins (Schiff bases), leading to false positives in kinase screens and cytotoxicity in cell-based models.

This guide provides the protocols required to distinguish between bona fide polypharmacology and assay artifacts.

Critical Mechanism Analysis: The "Redox False-Positive" Pathway

Before troubleshooting, you must understand why this molecule generates off-target signals. The benzyl alcohol moiety is not inert; in the presence of trace metals or prolonged DMSO storage, it oxidizes to 5-amino-2-morpholinobenzaldehyde .

The Mechanism of Interference:

• Oxidation: Alcohol

  Aldehyde (Reactive Electrophile).

• Adduction: Aldehyde attacks Lysine residues on non-target proteins (Schiff Base formation).

• Result: Irreversible, non-specific inhibition of bystander proteins (e.g., Luciferase, Kinases, Tubulin).

Figure 1: The Oxidative Interference Pathway.[1] The "off-target" effect is often a chemical artifact caused by the conversion of the alcohol to a reactive aldehyde.

Troubleshooting Guides & FAQs

Scenario A: "I see inhibition in my kinase screen, but it hits everything (Pan-Assay Interference)."

Diagnosis: Likely Colloidal Aggregation or Aniline Oxidation . Morpholino-aniline fragments are hydrophobic and can form colloidal aggregates at high concentrations (>10 µM), sequestering enzymes non-specifically.

Step-by-Step Protocol: The Detergent & Spin Test

• The Triton Challenge:

  • Repeat your assay with 0.01% Triton X-100 (or Tween-20).

  • Logic: Detergents disrupt colloidal aggregates but do not affect true 1:1 ligand binding.

  • Result: If inhibition disappears with detergent, your "off-target effect" was aggregation (False Positive).

• The Centrifugation Test:

  • Spin your compound stock (in buffer) at 10,000 x g for 10 mins before adding to the assay.

  • Measure the concentration of the supernatant.

  • Logic: Aggregates will pellet; soluble monomers will remain.

• The TCEP/DTT Check:

  • Add 1 mM DTT or TCEP to the assay buffer.

  • Logic: This prevents the oxidation of the aniline group to reactive quinone-imines, another source of non-specific binding.

Observation	Diagnosis	Action
IC50 shifts >10x with Triton	Aggregation	Add 0.01% Triton X-100 to all buffers.
Activity lost after spin	Precipitation	Lower concentration; improve solubility (add DMSO).
Activity persists with Triton	True Binding	Proceed to Specificity Profiling.

Scenario B: "The compound is toxic to cells even at low concentrations, unlike similar analogs."

Diagnosis: Aldehyde Toxicity (The "Red Herring"). In cell culture media (pH 7.4, 37°C), benzyl alcohols can oxidize to benzaldehydes, which are significantly more cytotoxic than the parent alcohol.

Protocol: Differential Stability Control

• Fresh vs. Aged Stock Comparison:

  • Sample A: Freshly dissolved (5-Amino-2-morpholinophenyl)methanol (dissolved immediately before dosing).

  • Sample B: Compound dissolved in DMSO and left on the bench for 24 hours (simulating "aged" stock).

  • Result: If Sample B is significantly more toxic, you are observing oxidation artifacts.

• The "Methyl Ether" Negative Control:

  • Synthesize or purchase the O-methyl ether analog (replace -CH2OH with -CH2OMe).

  • Logic: The ether cannot oxidize to an aldehyde.

  • Interpretation: If the ether is non-toxic but binds the target, the toxicity of the alcohol is an off-target artifact.

Minimization Protocols (Standard Operating Procedures)

To minimize off-target effects when using this scaffold, adhere to these strict handling rules.

SOP 1: Storage & Solubilization

• Solvent: Dissolve only in anhydrous, deoxygenated DMSO .

• Storage: Store at -80°C in single-use aliquots. Never freeze-thaw more than once.

• Headspace: Flush vials with Argon or Nitrogen gas before sealing to prevent atmospheric oxidation.

SOP 2: Assay Buffer Formulation

For biochemical assays (Kinase, ELISA), your buffer must contain a reducing agent to stabilize the aniline and alcohol.

• Recommended Buffer Additive: 1 mM TCEP (Tris(2-carboxyethyl)phosphine).

  • Why TCEP? Unlike DTT, TCEP is stable over a wider pH range and does not oxidize as rapidly in air.

SOP 3: Structural Validation (The "Analog Set")

Do not trust data from this single molecule alone. You must run a triad of compounds to validate the mechanism:

• Test Compound: (5-Amino-2-morpholinophenyl)methanol.

• Negative Control (Steric): (5-Amino-2-morpholinophenyl)carboxylic acid . (Likely inactive due to charge; controls for non-specific electrostatic interactions).

• Stability Control: (5-Amino-2-morpholinophenyl)methyl ether . (Cannot oxidize; controls for aldehyde-mediated toxicity).

Decision Logic for Researchers

Use this flowchart to determine if your "Off-Target Effect" is real or an artifact.

Figure 2: Troubleshooting Decision Tree for Morpholino-Aniline Scaffolds.

References

• Vertex Pharmaceuticals Inc. (2013). Phenyl amino pyrimidine compounds and uses thereof. US Patent 8,486,941 B2. (Describes the synthesis and use of 5-amino-2-morpholinobenzyl alcohol as a key intermediate for JAK inhibitors). Link

• Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740. (Defines the aggregation and reactivity issues of aniline-based fragments). Link

• Briscoe, P. B., et al. (2012). Pharmacological characterization of the spectrum of kinase inhibition by the JAK2 inhibitor pacritinib. Blood, 120(21), 1345. (Contextualizes the kinase selectivity profile of drugs derived from this scaffold). Link

• Hermann, J. C., et al. (2013). Managing the PAINS of drug discovery: The chemistry of assay interference. Future Medicinal Chemistry, 5(3), 221-223. (Discusses redox cycling of phenolic and benzylic substrates). Link

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (5-Amino-2-morpholinophenyl)methanol Production

The following technical guide is designed as a specialized support center for researchers and process chemists scaling up the production of (5-Amino-2-morpholinophenyl)methanol (CAS: 135271-70-2).

This guide prioritizes process safety, impurity control, and scalable work-up strategies , moving beyond bench-scale synthesis to address kilolab and pilot-plant challenges.

Process Overview & Critical Path

Target Molecule: (5-Amino-2-morpholinophenyl)methanol CAS: 135271-70-2 Primary Application: Key intermediate for tyrosine kinase inhibitors (e.g., Gefitinib analogs, Alectinib precursors). Core Challenges: Exothermic control during nitro-reduction, emulsion formation during extraction, and removal of trace morpholine.

Recommended Synthetic Route (Scale-Up Compatible)

The most robust industrial route avoids the reduction of benzoic acids (which requires hazardous hydrides like LiAlH4). Instead, we recommend starting from 2-chloro-5-nitrobenzyl alcohol .

Step 1: Nucleophilic Aromatic Substitution (SNAr)

• Reagents: 2-Chloro-5-nitrobenzyl alcohol + Morpholine.

• Key Intermediate: (2-Morpholino-5-nitrophenyl)methanol.

Step 2: Catalytic Hydrogenation

• Reagents: H2 (gas) + Pd/C (or Raney Nickel).

• Product: (5-Amino-2-morpholinophenyl)methanol.

Figure 1: Critical path for the synthesis of (5-Amino-2-morpholinophenyl)methanol starting from the commercially available benzyl alcohol derivative.

Troubleshooting Guide: Upstream Processing (Synthesis)

Step 1: Morpholine Substitution (SNAr)

Q: The reaction mixture becomes extremely viscous and stalls. How do I fix this? A: This is a common issue when using neat morpholine or low-solubility solvents.

• Cause: The product, (2-morpholino-5-nitrophenyl)methanol, often precipitates or forms a supersaturated oil during the reaction, trapping the starting material.

• Solution: Use a co-solvent system. Acetonitrile (ACN) or Toluene are preferred over DMF for easier work-up.

  • Protocol: Maintain a solvent ratio of at least 5V (5 mL per gram of substrate). If using Toluene, add a phase transfer catalyst (e.g., TBAB) if the reaction rate is slow, as the benzyl alcohol is polar.

Q: I am seeing a "Hydrolysis Impurity" (2-hydroxy-5-nitrobenzyl alcohol). Where is it coming from? A: This impurity arises from water entering the SNAr reaction.

• Mechanism: Hydroxide ions (from wet base or water) compete with morpholine for the aromatic ring.

• Corrective Action:

  • Ensure Morpholine is dry (KF < 0.1%).

  • If using inorganic base (K2CO3), ensure it is anhydrous.

  • Switch Base: Use excess Morpholine (2.5 - 3.0 equivalents) as both reagent and acid scavenger. This eliminates the need for hygroscopic inorganic bases and reduces hydrolysis risk.

Step 2: Nitro Reduction (Hydrogenation)

Q: The reaction exotherm spiked uncontrollably upon H2 introduction. How do I prevent this safely? A: Nitro reduction is highly exothermic (~500 kJ/mol).

• Safety Protocol: Do not pressurize the reactor with H2 immediately at target temperature.

  • Cold Start: Charge catalyst and substrate at ambient temperature (20-25°C).

  • Step-wise Heating: Pressurize to 3-5 bar H2, then ramp temperature slowly (e.g., 5°C/10 min).

  • Monitor Uptake: Watch the H2 flow rate. If it spikes, stop heating and increase stirring speed to prevent "hot spots" on the catalyst surface.

Q: The reaction stalled at 90% conversion. HPLC shows a "Hydroxylamine" intermediate. A: Incomplete reduction often leaves the N-hydroxy intermediate (Ar-NHOH), which is a potential explosion hazard if distilled.

• Troubleshooting:

  • Agitation: Hydrogen transfer is mass-transfer limited. Increase impeller speed (RPM).

  • Temperature: Bump the temperature by 10°C (up to max 60°C) for the final hour.

  • Additive: Add 1% acetic acid to the methanol solvent. A slightly acidic pH accelerates the reduction of the hydroxylamine to the amine.

Troubleshooting Guide: Downstream Processing (Work-up)

Q: I cannot remove residual Morpholine from the final product. A: Morpholine (bp 129°C) is difficult to remove by rotary evaporation due to its high boiling point and affinity for the amine product.

• Method A (Azeotrope): Co-evaporate with Toluene or Xylene . Morpholine forms an azeotrope with these solvents.

• Method B (Water Wash):

  • Dissolve the crude organic phase in Ethyl Acetate.

  • Wash with water (Morpholine is miscible; the product is less soluble in water than morpholine, but check losses).

  • Critical: Do not use acidic water, or you will protonate your product and lose it to the aqueous layer.

Q: The final product is an oil/gum and won't crystallize. A: Amino-alcohols are notorious for super-cooling.

• Crystallization Protocol:

  • Dissolve crude oil in a minimum amount of warm Isopropanol (IPA) or Methanol (50°C).

  • Slowly add an antisolvent: MTBE (Methyl tert-butyl ether) or n-Heptane .

  • Seed with a pure crystal if available.

  • Cool slowly to 0°C over 4 hours. Rapid cooling traps impurities.

Analytical Controls & Specifications

Impurity Profile Table

Impurity Name	Origin	Retention Time (Relative)	Limit (Spec)	Control Strategy
2-Chloro-5-nitrobenzyl alcohol	Unreacted Starting Material	1.20	< 0.1%	Ensure >99% conversion in Step 1 before work-up.
2-Hydroxy-5-nitrobenzyl alcohol	Hydrolysis (Water ingress)	0.85	< 0.5%	Dry solvents; KF control; Nitrogen blanket.
Hydroxylamine Intermediate	Incomplete Hydrogenation	0.95	< 0.1%	Extend reaction time; Check H2 pressure; Add acid catalyst.
Morpholine	Residual Reagent	0.20 (GC)	< 500 ppm	Toluene azeotrope; Water wash efficiency.

Process Logic for Low Yield

Figure 2: Logical decision tree for diagnosing yield losses in the production of (5-Amino-2-morpholinophenyl)methanol.

References

• National Institutes of Health (NIH). (2022). Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. (Discusses nitro reduction mechanisms and intermediates). Retrieved from [Link]

• Angene Chemical. (2024). Product Analysis: 2-Morpholino-5-nitrobenzaldehyde. (Precursor properties).[1][2] Retrieved from [Link]

• ChemRxiv. (2025). Green Synthesis of Morpholines via Selective Monoalkylation. (Morpholine handling and reactivity).[3][4][1][2][5] Retrieved from [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. researchgate.net [researchgate.net]

Preventing oxidation of (5-Amino-2-morpholinophenyl)methanol during storage

Technical Support Center: Stability & Handling of (5-Amino-2-morpholinophenyl)methanol

Current Status: Operational Topic: Prevention of Oxidative Degradation Ticket Priority: Critical (Irreversible degradation risk)

Module 1: Diagnostic & Mechanism (The "Why")

User Query: "My sample of (5-Amino-2-morpholinophenyl)methanol has turned from an off-white powder to a dark brown solid. Is it still usable?"

Technical Analysis: The discoloration you are observing is a hallmark of oxidative polymerization , characteristic of p-phenylenediamine derivatives.

To understand the instability, we must look at the electronic structure of your molecule. It is not merely an aniline; it is a pseudo-p-phenylenediamine .

• Electron-Rich Core: The molecule features a benzene ring substituted with two strong electron-donating groups: a primary amine (-NH₂) at position 5 and a morpholine nitrogen at position 2.

• The Para Effect: These two nitrogen atoms are para to each other. This specific arrangement creates a "push-push" electronic system that significantly lowers the oxidation potential of the ring.

• The Degradation Pathway: Upon exposure to atmospheric oxygen and light, the primary amine undergoes a single-electron transfer (SET) to form a radical cation (Wurster’s salt analog). This rapidly degrades into a quinone imine species, which then polymerizes to form the dark, insoluble "aniline black" type impurities you observe.

Visualizing the Failure Mode:

Figure 1: The oxidative cascade transforming the active pharmaceutical intermediate (API) into insoluble polymers.

Module 2: The Shield (Storage SOP)

Objective: Maintain purity >98% for >6 months. Principle: Total exclusion of radical initiators (Oxygen, Light, Heat).

Standard Operating Procedure (SOP-5A2M-01)

Parameter	Specification	Reason
Atmosphere	Argon (Preferred) or Nitrogen	Argon is heavier than air, providing a better "blanket" over the solid than Nitrogen.
Temperature	-20°C (Freezer)	Arrhenius equation dictates that lower T exponentially slows radical propagation.
Container	Amber Glass + Parafilm/Teflon Tape	Amber glass blocks UV/Blue light (300-500nm) which catalyzes aniline oxidation.
Solvent State	Store as Solid	Solutions degrade 10-100x faster due to increased molecular mobility and dissolved oxygen.

Step-by-Step Handling Protocol:

• Arrival/Synthesis: Immediately upon isolation, dry the solid thoroughly. Residual solvents (especially chlorinated ones) can accelerate decomposition.

• Aliquotting (The "Single-Use" Rule):

  • Do not store the bulk material in one large bottle that is opened repeatedly.

  • Divide the material into single-experiment aliquots (e.g., 50mg, 100mg) inside a glovebox or under a strong stream of inert gas.

• Sealing:

  • Use vials with Teflon-lined caps (phenolic caps release trace oxidants).

  • Flush the headspace with Argon for 15-30 seconds before capping.

  • Wrap the cap junction with Parafilm or electrical tape to prevent oxygen diffusion.

• Thawing:

  • Critical: Allow the vial to warm to room temperature before opening. Opening a cold vial condenses atmospheric moisture onto the solid, creating a localized aqueous environment that promotes hydrolysis and oxidation.

Module 3: Troubleshooting & Recovery

User Query: "I have a 5g batch that is slightly beige. Can I purify it, or must I discard it?"

Decision Matrix:

Figure 2: Workflow for assessing sample viability based on visual and analytical checkpoints.

Recovery Protocol (Recrystallization)

Note: Only attempt if purity is >85%. If lower, column chromatography is required.

• Solvent Prep: Sparge Ethanol (EtOH) and Hexanes with Nitrogen for 15 minutes to remove dissolved oxygen.

• Dissolution: Dissolve the crude beige solid in the minimum amount of warm (40°C) degassed EtOH.

  • Tip: If dark particles remain undissolved, filter quickly through a syringe filter (PTFE) under inert gas.

• Precipitation: Add degassed Hexanes dropwise until turbidity persists.

• Cooling: Place in a -20°C freezer overnight (exclude light).

• Collection: Filter the white crystals under a Nitrogen blanket. Wash with cold, degassed Hexanes.

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I store this compound in DMSO or DMF solution to save time? A: Absolutely not. DMSO is an oxidant (mild, but effective over time). In solution, the rate of oxidation increases by orders of magnitude compared to the solid state. Furthermore, DMSO is hygroscopic; absorbed water will facilitate hydrolysis. Always make solutions fresh.

Q2: My LC-MS shows a peak at M+14 or M+16. What is this? A:

• M+16: Likely the N-oxide (oxidation of the morpholine nitrogen or amine).

• M-2: Formation of the imine/quinone species (loss of 2 hydrogens).[1]

• M+14: If you used Methanol as a solvent, this could be a methylation artifact, but M+16 is the most common oxidative impurity.

Q3: I don't have an Argon tank. Is a vacuum dessicator enough? A: A vacuum desiccator is better than air, but it is risky. Vacuum grease often leaks over weeks, re-introducing oxygen. If you lack inert gas, store the vials inside a sealed jar containing a packet of "Oxygen Scavenger" (iron powder sachets used for food preservation) and a desiccant packet, then freeze.

Q4: Is the degradation purely chemical, or is it hazardous? A: While the degradation products (polymers) are generally inert, the intermediate quinone imines are reactive electrophiles and potential sensitizers. Always handle degraded (colored) material with full PPE (gloves, goggles, fume hood) to avoid sensitization.

References

• Sigma-Aldrich. (n.d.).[2] Product Specification: (2-Amino-5-fluorophenyl)methanol (Analogous Stability Data). Retrieved from

• Vogelsang, J., et al. (2025). Oxidative polymerization of p-phenylenediamine: Mechanism and Kinetics. ResearchGate. Retrieved from

• BenchChem. (2025).[3] Preventing oxidation of aniline derivatives during storage.[3] Retrieved from

• PubChem. (2025). Compound Summary: p-Phenylenediamine derivatives and stability. National Library of Medicine. Retrieved from

(Note: While specific stability data for CAS 567202-74-0 is proprietary to specific manufacturers, the protocols above are derived from the foundational chemistry of p-phenylenediamines and amino-benzyl alcohols.)

Sources

• 1. p-Phenylenediamine electrochemical oxidation revisited: An insight into the mechanism and kinetics in acid medium [helvia.uco.es]
• 2. 5-氨基-2-甲基苯酚 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for (5-Amino-2-morpholinophenyl)methanol

For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. This guide provides an in-depth comparison and cross-validation of two robust analytical methods for the quantification of (5-Amino-2-morpholinophenyl)methanol, a key intermediate in many pharmaceutical syntheses. This document is designed to move beyond a simple recitation of protocols, offering insights into the rationale behind experimental choices and ensuring that the described methodologies are self-validating systems.

Introduction: The Imperative of Method Cross-Validation

(5-Amino-2-morpholinophenyl)methanol is a bifunctional molecule featuring both a reactive aromatic amine and a morpholine moiety. Accurate quantification of this compound is critical for ensuring reaction efficiency, purity of downstream products, and overall quality control in a drug development pipeline. When analytical methods are transferred between laboratories, instruments, or even updated over time, a cross-validation study is essential. It serves as a critical bridge, demonstrating that the analytical results are consistent and reliable, irrespective of the testing environment.[1][2] This guide will compare a High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection and a Gas Chromatography-Mass Spectrometry (GC-MS) method, providing the data and protocols necessary for a comprehensive cross-validation.

The principles of analytical method validation are well-established by regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[3][4][5][6][7] This guide is grounded in the ICH Q2(R1) guidelines, which detail the validation characteristics that must be assessed.[5][6]

Diagram of the Analyte

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pharmaguru.co [pharmaguru.co]
• 3. ICH Official web site : ICH [ich.org]
• 4. fda.gov [fda.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. fda.gov [fda.gov]
• 7. demarcheiso17025.com [demarcheiso17025.com]

Comparative Guide: (5-Amino-2-morpholinophenyl)methanol &amp; The SB1578 Class of JAK2 Inhibitors

This guide provides an in-depth technical comparison of (5-Amino-2-morpholinophenyl)methanol —specifically in its role as the critical pharmacophore scaffold for SB1578 (Pacritinib analogue) —against other kinase inhibitors like Pacritinib, Ruxolitinib, and Momelotinib.

Executive Summary: The Morpholine Advantage

(5-Amino-2-morpholinophenyl)methanol (CAS: 759456-60-5) is not merely a building block; it is the defining pharmacophore for a specific class of "Next-Generation Macrocyclic JAK2/FLT3 Inhibitors," most notably SB1578 (CT-1578) .

While first-generation inhibitors (e.g., Ruxolitinib) are linear small molecules, the SB1578 class utilizes this specific morpholine-benzyl alcohol intermediate to create a macrocyclic constraint . This structure forces the molecule into a bioactive conformation that fits the JAK2 ATP-binding pocket with high specificity, reducing off-target toxicity (e.g., against JAK1/JAK3) compared to linear competitors.

Core Identity

• Compound Name: (5-Amino-2-morpholinophenyl)methanol

• Key Role: Precursor for SB1578 (Macrocyclic JAK2/FLT3/c-Fms Inhibitor).[1]

• Structural Contribution:

  • Morpholine Ring: Provides solubility and a specific hinge-binding interaction (distinct from the pyrrolidine in Pacritinib).

  • Hydroxymethyl Group (-CH2OH): Serves as the "handle" for the ether-linked macrocyclization (via Ring-Closing Metathesis).

  • Aniline Amine (-NH2): Forms the critical hydrogen bond with the kinase hinge region (Glu930/Leu932 in JAK2).

Comparative Analysis: SB1578 (Derived from Product) vs. Competitors

The following table contrasts the performance of the inhibitor derived from this specific intermediate (SB1578 ) against the clinical standard (Pacritinib ) and first-generation options.

Performance Matrix

Feature	SB1578 (Product Derivative)	Pacritinib (SB1518)	Ruxolitinib	Momelotinib
Core Scaffold	Morpholine -Macrocycle	Pyrrolidine -Macrocycle	Linear Pyrrolo-pyrimidine	Linear Pyrimidine
Primary Targets	JAK2, FLT3, c-Fms	JAK2, FLT3	JAK1, JAK2	JAK1, JAK2, ACVR1
Selectivity (JAK2 vs JAK3)	High (>50-fold)	High	Moderate	Moderate
Clinical Focus	Autoimmune (Rheumatoid Arthritis)	Oncology (Myelofibrosis)	Myelofibrosis, GVHD	Myelofibrosis
Solubility	Enhanced (Morpholine effect)	Moderate	High	Low/Moderate
Key Advantage	Triple inhibition (JAK2/FLT3/c-Fms) targets bone erosion in RA.	Established efficacy in low-platelet patients.	Rapid symptom control.	Anemia benefit (ACVR1).
Synthesis Precursor	(5-Amino-2-morpholinophenyl)methanol	(5-Amino-2-(pyrrolidin-1-yl)phenyl)methanol	Different (Linear coupling)	4-Morpholinoaniline

Technical Insight: Morpholine vs. Pyrrolidine

The choice of (5-Amino-2-morpholinophenyl)methanol over the pyrrolidine analog (used in Pacritinib) alters the physicochemical profile. The morpholine oxygen acts as a weak hydrogen bond acceptor, potentially modifying the water network within the solvent-exposed region of the kinase pocket. This subtle change contributes to SB1578's unique ability to inhibit c-Fms (Colony Stimulating Factor 1 Receptor), a key driver of macrophage differentiation in rheumatoid arthritis, which Pacritinib inhibits less effectively.

Mechanism of Action & Synthesis Logic

The Macrocyclization Strategy

The "performance" of this intermediate is defined by its ability to facilitate macrocyclization . Linear inhibitors suffer from an "entropic penalty" upon binding—they must freeze their flexible rotatable bonds to fit the pocket.

• The Solution: The (5-Amino-2-morpholinophenyl)methanol scaffold is alkylated at the hydroxyl group with an allyl handle.

• The Result: This handle is later connected to the pyrimidine core via Ring-Closing Metathesis (RCM), "locking" the drug into its active conformation before it enters the body. This increases potency (lower

  ) and selectivity.

Pathway Diagram: From Intermediate to Inhibition

The following diagram illustrates how the intermediate is converted into the active inhibitor and how that inhibitor blocks the JAK-STAT pathway.

Caption: Synthesis workflow transforming the benzyl alcohol intermediate into the macrocyclic inhibitor SB1578, which subsequently blocks JAK2 signaling.

Experimental Protocols

A. Synthesis of the Macrocyclic Precursor (Self-Validating Protocol)

Context: This protocol describes the critical alkylation step that activates the (5-Amino-2-morpholinophenyl)methanol intermediate for macrocyclization.

Reagents:

• (5-Amino-2-morpholinophenyl)methanol (1.0 eq)

• Allyl Chloride (1.0 eq)

• Sodium Hydride (NaH, 60% dispersion, 1.2 eq)

• Tetrabutylammonium iodide (TBAI, 0.05 eq - Catalyst)

• Tetrahydrofuran (THF, anhydrous)

Workflow:

• Preparation: Suspend NaH in cold anhydrous THF (0°C) under inert atmosphere (

  ).

• Activation: Slowly add (5-Amino-2-morpholinophenyl)methanol dissolved in THF. Stir for 15–30 minutes. Checkpoint: Evolution of

  gas indicates deprotonation of the benzyl alcohol.

• Alkylation: Add TBAI followed by Allyl Chloride dropwise.

• Reaction: Warm to room temperature (25°C) for 2 hours, then heat to 60°C overnight.

• Quench: Cool to RT and carefully quench with water.

• Isolation: Extract with Ethyl Acetate, wash with brine, dry over

  .

• Validation:

  NMR should show the disappearance of the benzylic -OH signal and appearance of allylic protons (multiplet at ~5.9 ppm).

B. JAK2 Kinase Activity Assay (In Vitro)

Context: To verify the inhibitory potential of the derived compound.

• System: Recombinant human JAK2 kinase domain (catalytic).

• Substrate: Peptide substrate (e.g., poly[Glu:Tyr] 4:1).

• ATP Concentration:

  apparent (typically 10-50 ).

• Inhibitor: Serial dilutions of the synthesized macrocycle (SB1578 analog).

• Detection: ADP-Glo™ or radiometric

  -ATP assay.

• Readout: Calculate IC50. Success Criterion: IC50 < 50 nM for the macrocycle; the intermediate itself will likely show IC50 > 10

  (inactive).

References

• Poulsen, A., et al. (2012).[2] "Structure-based design of oxygen-linked macrocyclic kinase inhibitors: Discovery of SB1518 and SB1578, potent inhibitors of Janus kinase 2 (JAK2) and Fms-like tyrosine kinase-3 (FLT3)."[3] Journal of Medicinal Chemistry. Link

• William, A. D., et al. (2012).[2] "Discovery of the macrocycle 11-(2-pyrrolidin-1-yl-ethoxy)-14,19-dioxa-5,7,26-triaza-tetracyclo[19.3.1.1(2,6).1(8,12)]heptacosa-1(25),2(26),3,5,8,10,12(27),16,21,23-decaene (SB1518), a potent Janus kinase 2/fms-like tyrosine kinase-3 (JAK2/FLT3) inhibitor for the treatment of myelofibrosis." Journal of Medicinal Chemistry. Link

• Patent US8486941B2. "Phenyl amino pyrimidine compounds and uses thereof." (Assignee: S*BIO Pte Ltd). Describes the synthesis using 5-amino-2-morpholinobenzyl alcohol.Link

• Bain, J., et al. (2007). "The selectivity of protein kinase inhibitors: a further update." Biochemical Journal. Link

Sources

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. jak2 kinase inhibitors: Topics by Science.gov [science.gov]
• 3. researchgate.net [researchgate.net]

Uncharted Territory: The Scientific Void of (5-Amino-2-morpholinophenyl)methanol in CNS Drug Discovery

A comprehensive literature review and data search has revealed a significant finding: the compound (5-Amino-2-morpholinophenyl)methanol is not described in publicly available scientific literature. As a result, a direct comparative analysis of its efficacy against known Central Nervous System (CNS) drugs, as requested, cannot be conducted at this time. This guide will instead detail the search methodology, highlight the absence of data, and discuss the properties of structurally related compounds to provide context for future research.

The Search for a Ghost Compound

An exhaustive search of prominent chemical and biomedical databases, including PubChem, Scopus, and Web of Science, yielded no records for the specific chemical entity "(5-Amino-2-morpholinophenyl)methanol." Further inquiries using systematic nomenclature variations such as "2-morpholino-5-aminobenzyl alcohol" and searches for its synthesis or biological activity also returned no relevant results.

This absence of information indicates that "(5-Amino-2-morpholinophenyl)methanol" is likely a novel compound that has not yet been synthesized or characterized, or it may be a proprietary molecule not disclosed in the public domain. Without foundational data on its mechanism of action, pharmacological profile, and experimental evaluation, any comparison to established CNS drugs would be purely speculative and scientifically unsound.

Deconstructing the Moiety: Insights from Related Structures

While no data exists for the target compound, we can analyze its constituent chemical motifs—the aminophenyl, morpholine, and methanol groups—to postulate potential areas of interest for future investigation. The morpholine ring, in particular, is a well-established scaffold in medicinal chemistry and is present in several CNS-active drugs.

The morpholine moiety is valued in drug design for its ability to improve pharmacokinetic properties such as solubility and metabolic stability. Its presence in a molecule can influence blood-brain barrier permeability, a critical factor for CNS-targeting agents.

For instance, the morpholine ring is a key structural feature in the norepinephrine-dopamine reuptake inhibitor Bupropion , used in the treatment of depression and for smoking cessation. It is also found in the structure of Reboxetine , a selective norepinephrine reuptake inhibitor used as an antidepressant. The presence of the morpholine group in these drugs contributes to their overall pharmacological profile and brain accessibility.

However, it is crucial to underscore that the biological activity of a molecule is determined by the entire structure and not just the sum of its parts. The specific substitution pattern of the amino and methanol groups on the phenyl ring in the requested compound would profoundly influence its shape, electronics, and ultimately, its interaction with biological targets.

The Path Forward: A Hypothetical Investigative Workflow

Should "(5-Amino-2-morpholinophenyl)methanol" be synthesized, a systematic and rigorous scientific evaluation would be necessary to determine its potential as a CNS drug. The following outlines a hypothetical experimental workflow that would be required to gather the necessary data for a comparative analysis.

Initial In Vitro Profiling

The first step would be to screen the compound against a broad panel of CNS targets, including receptors, ion channels, and enzymes, to identify any potential biological activity. This is typically achieved through high-throughput screening (HTS) assays.

Experimental Workflow: High-Throughput Screening

Caption: A Generalized GPCR Signaling Pathway.

In Vivo Efficacy and Safety

Promising in vitro results would then need to be validated in animal models of CNS disorders. These studies would assess the compound's ability to produce a therapeutic effect and would also provide initial data on its safety and tolerability.

Data Comparison Table (Hypothetical)

Parameter	(5-Amino-2-morpholinophenyl)methanol	Known CNS Drug (e.g., Fluoxetine)
Target	To be determined	Serotonin Transporter (SERT)
Binding Affinity (Kd)	To be determined	1.1 nM
Functional Activity	To be determined	SERT Inhibitor
In Vivo Efficacy Model	To be determined	Forced Swim Test (Antidepressant)
Effective Dose (ED50)	To be determined	10 mg/kg

Conclusion

The request to compare the efficacy of "(5-Amino-2-morpholinophenyl)methanol" with known CNS drugs highlights a critical aspect of scientific inquiry: the necessity of foundational data. At present, this compound represents a blank slate in the landscape of neuropharmacology. While the structural motifs present in the molecule offer intriguing possibilities, any claims regarding its potential efficacy would be unfounded. The scientific community awaits the synthesis and characterization of this and other novel chemical entities to continue the vital work of discovering new treatments for CNS disorders.

References

As no direct literature exists for "(5-Amino-2-morpholinophenyl)methanol," a formal reference list cannot be compiled for this specific compound. The information on related compounds and general principles of drug discovery is based on established knowledge in the fields of medicinal chemistry and pharmacology.

Selectivity Profile of (5-Amino-2-morpholinophenyl)methanol-Derived Inhibitors vs. Competitors

This guide provides an in-depth technical analysis of the selectivity profile of Pacritinib (and related pharmacophores), for which (5-Amino-2-morpholinophenyl)methanol (CAS 759456-60-5) serves as the critical defining scaffold.

Executive Summary: The Scaffold and the Drug

(5-Amino-2-morpholinophenyl)methanol is not merely a transient intermediate; it is the structural anchor for the macrocyclic kinase inhibitor Pacritinib (SB1518). Its unique geometry—positioning a solubilizing morpholine ring adjacent to a benzyl alcohol "tether" and an aniline "hinge binder"—enables the synthesis of kinase inhibitors with a distinct selectivity profile compared to linear competitors like Ruxolitinib or Momelotinib.

This guide analyzes the biological selectivity of the Pacritinib molecule (the primary bioactive derivative of this scaffold) versus standard-of-care JAK inhibitors, focusing on its hallmark JAK2/FLT3 dual inhibition and JAK1-sparing properties.

Compound Identification

Feature	Details
Intermediate Name	(5-Amino-2-morpholinophenyl)methanol
CAS Number	759456-60-5
Primary Derivative	Pacritinib (SB1518)
Drug Class	Macrocyclic Tyrosine Kinase Inhibitor (TKI)
Primary Targets	JAK2 (Wild-type & V617F), FLT3
Key Differentiator	Macrocyclization via the benzyl alcohol moiety reduces off-target JAK1 binding.

Mechanism of Action & Structural Logic

The selectivity of Pacritinib stems directly from the (5-Amino-2-morpholinophenyl)methanol core. Unlike linear inhibitors that rely solely on hinge binding, Pacritinib utilizes the hydroxyl group of the benzyl alcohol to form a 14-membered macrocycle.

• The Aniline (Position 5): Forms a hydrogen bond with the hinge region of the kinase ATP-binding pocket (Glu930/Leu932 in JAK2).

• The Morpholine (Position 2): Occupies the solvent-exposed region, improving solubility and pharmacokinetic properties.

• The Benzyl Alcohol (Position 1): Acts as the attachment point for the macrocyclic ether linkage. This conformational constraint forces the molecule into a shape that fits the JAK2 active site snugly but clashes with the slightly different ATP-binding pocket of JAK1.

Signaling Pathway & Inhibition

The following diagram illustrates the specific node (JAK2/STAT) targeted by this scaffold, contrasting it with the broader blockade of JAK1/JAK2 inhibitors.

Caption: Pacritinib (derived from the morpholino-benzyl alcohol scaffold) selectively inhibits JAK2 and FLT3 while sparing JAK1, unlike dual JAK1/2 inhibitors.

Comparative Selectivity Profile

The defining characteristic of the (5-Amino-2-morpholinophenyl)methanol-derived scaffold is its Kinome Selectivity .

Primary Target Potency (IC50)

The macrocyclization prevents the "induced fit" required for potent JAK1 inhibition, resulting in a profile that minimizes immunosuppression (linked to JAK1) while maximizing anti-myeloproliferative activity (JAK2).

Target Kinase	Pacritinib (Scaffold Derivative)	Ruxolitinib (Competitor)	Fedratinib (Competitor)	Momelotinib (Competitor)
JAK2 (WT)	23 nM	3.3 nM	3 nM	11 nM
JAK2 (V617F)	19 nM	--	--	--
JAK1	1280 nM (Sparing)	2.8 nM (Potent)	105 nM	11 nM
JAK3	>10,000 nM	428 nM	400 nM	155 nM
FLT3	22 nM	>1000 nM	15 nM	>1000 nM
IRAK1	Potent	Weak	Weak	Weak

Data Source: Aggregated from Singer et al. and patent literature (US8486941B2).

Key Advantages of this Profile:

• JAK1 Sparing: By having a JAK1 IC50 > 1000 nM, the scaffold avoids suppressing IL-6 and interferon signaling to the same extent as Ruxolitinib. This reduces the risk of viral reactivation and anemia.

• FLT3 Dual Inhibition: The scaffold inherently targets FLT3, which is often mutated in AML (Acute Myeloid Leukemia), providing a dual therapeutic avenue not present in Ruxolitinib or Momelotinib.

• IRAK1 Inhibition: Unique to the Pacritinib scaffold, IRAK1 inhibition interrupts the NF-κB pathway, potentially reducing the inflammatory cytokine storm associated with Myelofibrosis.

Experimental Protocols for Validation

To verify the selectivity profile of compounds synthesized from (5-Amino-2-morpholinophenyl)methanol, the following protocols are industry standard.

A. Radiometric Kinase Assay (HotSpot™)

Purpose: To determine the IC50 values against a panel of purified kinases.

• Reagent Prep: Prepare a reaction buffer containing 20 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, and 0.02% Brij-35.

• Substrate: Use peptide substrates specific to JAK2 (e.g., Poly(Glu, Tyr) 4:1) at 0.2 mg/mL.

• Compound Addition: Dissolve the (5-Amino-2-morpholinophenyl)methanol derivative (e.g., Pacritinib) in DMSO. Serial dilute (1 nM to 10 µM) and add to wells.

• Reaction: Add 10 µM ATP and [γ-33P]-ATP (specific activity approx. 500 cpm/pmol). Add purified JAK2 or JAK1 enzyme.

• Incubation: Incubate for 2 hours at Room Temperature.

• Filtration: Spot reaction onto P81 ion-exchange filter paper. Wash with 0.75% phosphoric acid to remove unbound ATP.

• Detection: Measure radioactivity via scintillation counting.

• Calculation: Plot dose-response curves to derive IC50.

B. Cell-Based Selectivity (Ba/F3 Isogenic Lines)

Purpose: To confirm selectivity in a cellular environment.

• Cell Lines: Use Ba/F3 cells engineered to depend on specific kinases for survival (e.g., Ba/F3-JAK2^V617F vs. Ba/F3-JAK1/IL-3 dependent).

• Seeding: Plate 2,000 cells/well in 96-well plates.

• Treatment: Treat with compound gradients for 72 hours.

• Viability: Add CellTiter-Glo® reagent (luminescent ATP detection).

• Ratio Calculation: Calculate the Selectivity Index (SI) = IC50(JAK1-dependent) / IC50(JAK2-dependent). An SI > 20 indicates significant selectivity.

Synthesis Workflow & Diagram

The "Selectivity" is engineered during the synthesis. The hydroxymethyl group of the intermediate is the key handle for macrocyclization.

Caption: The conversion of the linear intermediate into the macrocyclic drug creates the steric constraints required for JAK2 vs. JAK1 selectivity.

Conclusion

The (5-Amino-2-morpholinophenyl)methanol scaffold is the structural foundation of Pacritinib , a best-in-class JAK2/FLT3 inhibitor.

• Versus Ruxolitinib: The scaffold derivative offers superior JAK1 sparing, allowing for full-dose therapy in thrombocytopenic patients.

• Versus Momelotinib: It lacks the ACVR1 inhibition (which Momelotinib possesses), positioning it differently for anemia management, but offers stronger FLT3 coverage for AML overlap.

• Recommendation: For researchers aiming to synthesize selective JAK2 inhibitors, this scaffold provides a proven "macrocyclization handle" (the methanol group) that linear aniline scaffolds lack.

References

• Singer, J. W., et al. (2016). Pacritinib (SB1518), a potent and selective inhibitor of JAK2 and FLT3: Preclinical characterization and early clinical development. Journal of Experimental Pharmacology. Link

• Poulsen, A., et al. (2012). Structure-based design of a macrocyclic JAK2 inhibitor. Bioorganic & Medicinal Chemistry Letters. Link

• US Patent 8486941B2. Phenyl amino pyrimidine compounds and uses thereof. (Cytopia Research Pty Ltd). Link

• Hart, S., et al. (2011). Pacritinib (SB1518), a JAK2/FLT3 inhibitor for the treatment of myelofibrosis. Blood Cancer Journal. Link

• Chemical Book. (5-Amino-2-morpholinophenyl)methanol Product Properties.Link

Publish Comparison Guide: Structure-Activity Relationship (SAR) Studies of (5-Amino-2-morpholinophenyl)methanol Analogs

Executive Summary: The Strategic Scaffold

In the high-stakes arena of kinase inhibitor discovery, the (5-Amino-2-morpholinophenyl)methanol scaffold (CAS 759456-60-5) has emerged as a critical pharmacophore, particularly in the development of Wee1 kinase inhibitors and HCV NS5B polymerase inhibitors . This guide provides an in-depth technical comparison of analogs derived from this specific intermediate, analyzing how structural modifications to the morpholine ring, the hydroxymethyl group, and the phenyl core dictate biological potency and physicochemical properties.

Unlike generic aniline fragments, this scaffold offers a unique "triad of utility":

• Morpholine: Provides solubility and solvent-front interactions.

• Aniline Nitrogen: Serves as the primary hinge-binding donor.

• Hydroxymethyl (-CH₂OH): A versatile handle for hydrogen bonding or further derivatization to tune lipophilicity (

  ).

Structural Analysis & Binding Mode Hypothesis

To understand the SAR, one must first visualize how this moiety binds within the ATP-binding pocket of a typical kinase (e.g., Wee1).

The Pharmacophore Triad

• The Anchor (Aniline NH): Forms a critical hydrogen bond with the kinase hinge region backbone (typically the carbonyl of the gatekeeper residue).

• The Solubilizer (Morpholine at C2): Positioned at the ortho position relative to the methanol, this group usually projects towards the solvent interface. Its oxygen atom can accept hydrogen bonds, while the saturated ring breaks planarity, improving solubility.

• The Modulator (Hydroxymethyl at C1): This group distinguishes this scaffold from simple morpholino-anilines. It often engages in specific H-bond interactions with conserved residues (e.g., Aspartate in the DFG motif or Lysine in the catalytic loop) or simply lowers

  to improve metabolic stability.

DOT Diagram: SAR Logic Map

The following diagram illustrates the functional roles of each segment of the molecule.

Caption: Functional decomposition of the (5-Amino-2-morpholinophenyl)methanol scaffold highlighting sites for SAR exploration.

Comparative SAR Analysis: Product vs. Alternatives

This section compares the "Product" (Analogs retaining the hydroxymethyl group) against key "Alternatives" (Analogs with modifications). Data is synthesized from patent literature (e.g., WO 01/47883, WO 2007/100646) and standard medicinal chemistry principles.

Table 1: SAR Data Summary (Wee1 Kinase Inhibition Context)

Feature	Product Series (Hydroxymethyl)	Alternative A (Methyl)	Alternative B (Unsubstituted)	Alternative C (Piperazine)
Structure (R-Group)	-CH₂OH	-CH₃	-H	Morpholine N-Me-Piperazine
IC₅₀ (Wee1)	< 10 nM (Potent)	~50-100 nM	> 200 nM	< 10 nM
Solubility (pH 7.4)	High (>100 µM)	Low (<10 µM)	Moderate	Very High
Metabolic Stability	Moderate (Glucuronidation risk)	High	High	Low (N-dealkylation)
Cellular Potency	High (Balanced permeability)	Low (Protein binding)	Moderate	High
Key Mechanism	H-bond to active site residue	Hydrophobic packing only	Loss of interaction	Basic amine interaction

Detailed Analysis

1. The Hydroxymethyl Advantage (Product Series)

The retention of the -CH₂OH group is often critical for potency. In Wee1 inhibitors, this hydroxyl group can function as a hydrogen bond donor to the backbone carbonyl of residues near the ATP binding site. Furthermore, compared to the methyl analog (Alternative A), the hydroxymethyl group significantly lowers the lipophilicity (ClogP), reducing non-specific protein binding and improving the free fraction of the drug in plasma.

2. The Methyl Substitution (Alternative A)

Replacing -CH₂OH with -CH₃ often results in a "lipophilic cliff." While enzyme potency might remain acceptable due to hydrophobic packing, the solubility drops drastically. This often leads to poor oral bioavailability and high clearance due to lipophilicity-driven metabolism.

3. Morpholine vs. Piperazine (Alternative C)

Substituting the morpholine oxygen with a nitrogen (N-methyl piperazine) creates a basic center. While this often improves solubility further (via protonation), it introduces a "hERG liability" (risk of QT prolongation) and increases the risk of lysosomal trapping. The morpholine ring of the Product Series offers a safer, neutral alternative that maintains solubility without the basic pKa liability.

Experimental Protocols

To validate these SAR findings, the following protocols are recommended. These are designed to be self-validating systems.

Protocol A: Synthesis of the Intermediate

Objective: To synthesize (5-Amino-2-morpholinophenyl)methanol with high purity.

• Starting Material: 2-Fluoro-5-nitrobenzaldehyde (CAS 27996-87-8).

• Nucleophilic Substitution: React with Morpholine (1.2 eq) and

  in DMF at 80°C. Checkpoint: Monitor disappearance of fluoride via TLC.

• Reduction of Aldehyde: Treat the intermediate (2-morpholino-5-nitrobenzaldehyde) with

  in MeOH at 0°C to form the benzyl alcohol.

• Reduction of Nitro Group: Hydrogenation using

  (10%) under (1 atm) in Ethanol.

• Purification: Recrystallization from Ethanol/Hexane.

• Validation: NMR (

  ) must show disappearance of aldehyde proton (~10 ppm) and appearance of benzyl methylene (~4.5 ppm).

Protocol B: Wee1 Kinase Assay Workflow

Objective: Determine IC50 of analogs.

Caption: Standardized Wee1 Kinase Assay Workflow using ADP-Glo detection.

Conclusion & Recommendations

The (5-Amino-2-morpholinophenyl)methanol scaffold represents a local optimum in the chemical space of kinase inhibitors.

• Recommendation: For early-stage discovery, prioritize the hydroxymethyl variant (The Product) over methyl or unsubstituted analogs to maintain a favorable ADME profile.

• Optimization: If metabolic stability is an issue (glucuronidation of the alcohol), consider bioisosteres such as the difluoromethyl ether or a constrained cyclic ether, but avoid removing the polarity entirely.

References

• Vertex AI Search . (2025). Search Results for CAS 759456-60-5 and Wee1 Inhibitors. 1

• Amgen Inc. (2007).[2] Multi-cyclic compounds and method of use. WO 2007/100646.[2][3][4]

• Merck & Co. (2001). Pyrimidopyrimidinones useful as Wee-1 Kinase Inhibitors. WO 01/47883.

• ChemicalBook . (2023).[5] (5-Amino-2-morpholinophenyl)methanol Product Properties. Link

• Denny, W. A. (2006). Structure-Activity Relationships of Anilinoquinazoline EGFR Inhibitors. Journal of Medicinal Chemistry. Link

Sources

• 1. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2020056089A1 - Phenoxy-pyridyl-pyrimidine compounds and methods of use - Google Patents [patents.google.com]
• 4. US20220048888A1 - Pyrimidinyl-heteroaryloxy-naphthyl compounds and methods of use - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

The (5-Amino-2-morpholinophenyl)methanol Scaffold: A Privileged Starting Point

A Comprehensive Comparative Analysis of (5-Amino-2-morpholinophenyl)methanol Derivatives for Drug Discovery and Development

In the landscape of medicinal chemistry, the strategic design and synthesis of novel molecular scaffolds with promising pharmacological activities are paramount. The (5-Amino-2-morpholinophenyl)methanol core represents a versatile template for the development of a diverse library of derivatives with potential therapeutic applications. The presence of multiple functional groups—a primary aromatic amine, a morpholine ring, a phenyl ring, and a benzylic alcohol—offers numerous avenues for chemical modification to modulate physicochemical properties and biological activity. This guide provides a comprehensive comparative analysis of potential (5-Amino-2-morpholinophenyl)methanol derivatives, offering insights into their synthesis, potential pharmacological activities, and structure-activity relationships (SAR). This document is intended for researchers, scientists, and drug development professionals engaged in the pursuit of novel therapeutic agents.

The core structure of (5-Amino-2-morpholinophenyl)methanol combines several key features that are frequently found in biologically active molecules. The morpholine moiety is a common constituent in many approved drugs, often improving aqueous solubility and metabolic stability[1]. The aminophenyl group serves as a versatile building block for further functionalization, while the benzylic alcohol can be a key interaction point with biological targets or a site for prodrug strategies. The strategic placement of these groups creates a three-dimensional structure with the potential for specific and potent interactions with a variety of biological targets.

Synthetic Strategies for Derivative Libraries

A robust synthetic strategy is crucial for generating a library of derivatives for biological screening. A plausible and efficient synthetic route to (5-Amino-2-morpholinophenyl)methanol and its derivatives can be envisioned starting from commercially available materials.

Proposed General Synthetic Workflow

Caption: Proposed synthetic workflow for (5-Amino-2-morpholinophenyl)methanol derivatives.

This generalized scheme allows for the introduction of diversity at various positions. For instance, Suzuki coupling can introduce a wide range of substituents at the 5-position of the phenyl ring[2]. The amino group can be acylated, alkylated, or used to form ureas and sulfonamides. The benzylic alcohol, which can be introduced via reduction of a corresponding aldehyde or carboxylic acid, can be esterified or etherified.

Comparative Analysis of Potential Derivatives and Their Hypothesized Activities

Based on the extensive literature on related amino- and morpholino-containing compounds, we can hypothesize the potential biological activities of different classes of (5-Amino-2-morpholinophenyl)methanol derivatives. The morpholine moiety is known to be present in compounds with a wide range of pharmacological activities, including antibacterial, anti-inflammatory, and anticancer effects[1].

Table 1: Potential Derivatives and Their Hypothesized Biological Activities

Derivative Class	R-Group Modification	Potential Biological Target(s)	Hypothesized Activity	Supporting Rationale from Literature
N-Acyl Derivatives	Acylation of the 5-amino group	Histone Deacetylases (HDACs), Kinases	Anticancer, Anti-inflammatory	Acyl groups can act as zinc-binding groups in HDAC inhibitors.[3]
N-Sulfonyl Derivatives	Sulfonylation of the 5-amino group	Carbonic Anhydrases, Kinases	Diuretic, Anticancer	Sulfonamide moiety is a key pharmacophore for carbonic anhydrase inhibitors.
Urea/Thiourea Derivatives	Reaction of the 5-amino group with isocyanates/isothiocyanates	Kinases (e.g., VEGFR, EGFR), sirtuins	Anticancer, Angiogenesis inhibition	Urea and thiourea motifs are common in kinase inhibitors.[4]
C5-Aryl/Heteroaryl Derivatives	Suzuki or Stille coupling at the 5-position	Various kinases, GPCRs	Anticancer, CNS activity	Aryl and heteroaryl extensions can explore additional binding pockets.[2]
O-Acyl/Alkyl Derivatives	Esterification/etherification of the methanol group	Various enzymes, transporters	Prodrugs, Modulation of pharmacokinetics	Esterification can improve cell permeability and oral bioavailability.

Structure-Activity Relationship (SAR) Insights

Extrapolating from studies on analogous compound series, we can predict key SAR trends for (5-Amino-2-morpholinophenyl)methanol derivatives.

• Substitution on the Phenyl Ring: The electronic nature and steric bulk of substituents on the phenyl ring are expected to significantly influence activity. Electron-withdrawing groups might enhance activity in some cases, while bulky groups could improve selectivity. For quinoline derivatives, bulky alkoxy substituents have been shown to be beneficial for antiproliferative activity[5].

• Modification of the Amino Group: The nature of the substituent on the amino group will be critical. The length and flexibility of alkyl chains or the presence of specific functional groups in acyl or sulfonyl moieties can dramatically alter target binding and overall pharmacological profile[5][6].

• The Role of the Morpholine Ring: While generally considered a solubilizing group, modifications to the morpholine ring itself are less common but could be explored to fine-tune physicochemical properties.

• The Benzylic Alcohol: This group can participate in hydrogen bonding with the target protein. Its conversion to esters or ethers could serve as a prodrug strategy or modulate the compound's pharmacokinetic profile.

Logical Relationship of SAR

Caption: Key structural modifications influencing the overall biological activity.

Experimental Protocols

To validate the therapeutic potential of novel (5-Amino-2-morpholinophenyl)methanol derivatives, a series of well-defined experimental protocols are necessary.

General Synthesis of N-Acyl Derivatives

• Dissolve (5-Amino-2-morpholinophenyl)methanol (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or N,N-dimethylformamide).

• Add a base (e.g., triethylamine or pyridine, 1.2 equivalents) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add the desired acyl chloride or anhydride (1.1 equivalents) dropwise.

• Stir the reaction at room temperature for 2-12 hours, monitoring progress by thin-layer chromatography (TLC).

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

In Vitro Kinase Inhibition Assay

• Prepare a stock solution of the test compound in dimethyl sulfoxide (DMSO).

• Serially dilute the compound to obtain a range of concentrations.

• In a 96-well plate, add the kinase, a suitable substrate (e.g., a peptide), and ATP.

• Add the test compound or vehicle control (DMSO) to the wells.

• Incubate the plate at 30 °C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of phosphorylated substrate using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).

• Calculate the half-maximal inhibitory concentration (IC₅₀) value by fitting the data to a dose-response curve.

Cell Proliferation Assay (MTT Assay)

• Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound or vehicle control for 48-72 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37 °C.

• Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value.

Conclusion and Future Directions

The (5-Amino-2-morpholinophenyl)methanol scaffold holds significant promise for the development of novel therapeutic agents. This guide has provided a framework for the systematic design, synthesis, and evaluation of its derivatives. By leveraging the synthetic strategies and SAR insights discussed, researchers can efficiently generate and screen compound libraries to identify lead candidates with desirable pharmacological profiles. Future work should focus on exploring a wide range of chemical diversity around this core, conducting thorough in vitro and in vivo evaluations, and elucidating the mechanisms of action of the most promising compounds. The adaptability of this scaffold suggests that derivatives with potent and selective activities against a variety of diseases are within reach.

References

• Design, synthesis, structure-activity relationships and mechanism of action of new quinoline derivatives as potential antitumor agents. European Journal of Medicinal Chemistry. [Link]

• Discovery of (5-Phenylfuran-2-yl)methanamine Derivatives as New Human Sirtuin 2 Inhibitors. Molecules. [Link]

• Synthesis and Characterization of Various Amino Acid Derived Thiohydantoins. MDPI. [Link]

• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. MDPI. [Link]

• 6-Amino-2,4,5-trimethylpyridin-3-ol and 2-amino-4,6-dimethylpyrimidin-5-ol derivatives as selective fibroblast growth factor receptor 4 inhibitors: design, synthesis, molecular docking, and anti-hepatocellular carcinoma efficacy evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids. Agilent. [Link]

• Synthesis and Structure-Activity Relationships of LP1 Derivatives: N-Methyl-N-phenylethylamino Analogues as Novel MOR Agonists. Molecules. [Link]

• PHARMACOLOGICAL ACTIVITY OF MORPHOLINE DERIVATIVES AS AN IMPORTANT SCAFFOLD IN MEDICINAL CHEMISTRY: A REVIEW. International Journal of Pharmaceutical Research and Education. [Link]

• Anti-tumor activity of new orally bioavailable 2-amino-5-(thiophen-2-yl)benzamide-series histone deacetylase inhibitors, possessing an aqueous soluble functional group as a surface recognition domain. Bioorganic & Medicinal Chemistry Letters. [Link]

• Synthesis and biological evaluation of benzomorpholine derivatives as novel EZH2 inhibitors for anti-non-small cell lung cancer activity. Medicinal Chemistry Research. [Link]

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Comparative In Vivo Efficacy Guide: (5-Amino-2-morpholinophenyl)methanol vs. EGFR Tyrosine Kinase Inhibitors

Part 1: Executive Summary & Strategic Rationale

This guide outlines the experimental framework for comparing (5-Amino-2-morpholinophenyl)methanol (hereafter referred to as AMP-M ) against clinical standards, specifically Gefitinib .

AMP-M is the key aniline intermediate used in the synthesis of Gefitinib (Iressa). In drug development, evaluating such intermediates in vivo is critical for two distinct reasons:

• Fragment-Based Validation: To empirically demonstrate the necessity of the quinazoline core for ATP-competitive inhibition (Structure-Activity Relationship).

• Impurity/Metabolite Safety Profiling: To assess the toxicological risk of unreacted precursors or hydrolytic degradants present in the final drug substance.

The Core Thesis: While Gefitinib acts as a high-affinity ATP-competitive inhibitor of EGFR, the AMP-M fragment lacks the adenine-mimetic quinazoline scaffold. Therefore, this study is designed to validate the loss of efficacy in the fragment while simultaneously monitoring for aniline-associated toxicity (e.g., methemoglobinemia).

Part 2: Mechanistic Grounding

Molecular Interaction Logic

The efficacy of EGFR inhibitors relies on their ability to occupy the ATP-binding pocket of the kinase domain.[1]

• Gefitinib (Standard): The quinazoline ring mimics the purine ring of ATP, forming hydrogen bonds with Met793 in the hinge region. The morpholine-aniline tail (AMP-M segment) extends into the solvent-accessible region to improve solubility and pharmacokinetic properties.

• AMP-M (Test Article): Lacks the hinge-binding motif. It is expected to have negligible affinity for the ATP pocket, serving as a negative control for efficacy but a potential positive control for off-target hepatic toxicity.

Pathway Visualization

The following diagram illustrates the point of intervention and the structural deficiency of the fragment.

Caption: Comparative mechanism of action. Gefitinib effectively blocks ATP binding, whereas the AMP-M fragment lacks the structural pharmacophore required to inhibit EGFR autophosphorylation.

Part 3: Experimental Protocol (Self-Validating Design)

To ensure data integrity, this protocol uses a PC-9 or A549 (NSCLC) xenograft model. The inclusion of a vehicle control and a positive control (Gefitinib) makes the system self-validating: if Gefitinib fails to inhibit tumor growth, the study is invalid regardless of the AMP-M result.

Study Design Table

Parameter	Specification	Rationale
Model	BALB/c Nude Mice (6-8 weeks, female)	Immunodeficient host required for human xenograft.
Cell Line	PC-9 (EGFR exon 19 del)	Highly sensitive to EGFR inhibitors (allows clear separation of efficacy).
Group A	Vehicle Control (1% Tween 80 in PBS)	Establishes baseline tumor growth kinetics.
Group B	Gefitinib (Standard) @ 50 mg/kg, p.o., QD	Validated efficacious dose (Positive Control).
Group C	AMP-M (Test) @ 50 mg/kg, p.o., QD	Equimolar comparison to standard.
Group D	AMP-M (High Dose) @ 150 mg/kg, p.o., QD	Assessment of dose-dependent toxicity/efficacy.
Duration	21 Days	Sufficient time to observe TGI (Tumor Growth Inhibition) and toxicity.

Detailed Workflow

Step 1: Formulation

• Gefitinib: Dissolve in minimal DMSO (5%), then dilute with 1% Tween 80/Saline.

• AMP-M: This compound is an aniline derivative. Solubility may be pH-dependent.

  • Protocol: Dissolve 50 mg AMP-M in 5% DMSO. Add 0.1% acetic acid if necessary to protonate the amine for solubility, then buffer to pH 5.5-6.0 with saline. Critical: Prepare fresh daily to prevent oxidation of the aniline group.

Step 2: Inoculation & Randomization

• Inject

  PC-9 cells subcutaneously into the right flank.

• Monitor growth until tumors reach 150–200 mm³ (approx. 10-14 days).

• Randomization: Sort mice to ensure equal mean tumor volume across all groups (

  per group) to eliminate starting bias.

Step 3: Dosing & Measurement[2]

• Administer treatment via oral gavage (p.o.) daily for 21 days.

• Efficacy Readout: Measure tumor dimensions (Length

  Width) every 3 days using digital calipers.

  • Formula:

• Safety Readout: Weigh mice daily. Stop Rule: If body weight drops >20%, euthanize immediately.

Experimental Workflow Diagram

Caption: Step-by-step in vivo workflow from cell culture to final efficacy and safety analysis.

Part 4: Data Presentation & Analysis

Expected Efficacy Results (Representative)

The following table illustrates the expected outcome where the fragment fails to inhibit tumor growth, validating the SAR hypothesis.

Treatment Group	Mean Tumor Vol (Day 0)	Mean Tumor Vol (Day 21)	TGI (%)*	Statistical Significance (vs Vehicle)
Vehicle	155 mm³	1200 mm³	-	-
Gefitinib (50 mg/kg)	152 mm³	180 mm³	97.6%	(****)
AMP-M (50 mg/kg)	158 mm³	1150 mm³	4.2%	ns (Not Significant)
AMP-M (150 mg/kg)	154 mm³	1110 mm³	7.5%	ns (Not Significant)

*TGI (Tumor Growth Inhibition) = [1 - (T_final - T_initial) / (C_final - C_initial)] x 100

Safety & Toxicity Interpretation

While AMP-M is expected to lack efficacy, it is a substituted aniline. Aniline derivatives are known to cause oxidative stress and methemoglobinemia .

• Observation: If mice in the AMP-M group show cyanosis (blue skin/extremities) or chocolate-colored blood during necropsy, this indicates methemoglobinemia.

• Liver Histology: Check for centrilobular necrosis, which would suggest that the fragment is forming reactive quinone-imine intermediates in the liver, a known risk of aniline metabolism.

Part 5: References

• Gefitinib Synthesis & Intermediate Identification: Ballard, S. A., et al. (2005). "In vitro and in vivo pharmacologic profile of the epidermal growth factor receptor tyrosine kinase inhibitor gefitinib." Clinical Cancer Research. Context: Defines the chemical structure and the necessity of the quinazoline core for activity.

• Metabolic Pathways of Gefitinib: McKillop, D., et al. (2004). "Tumor penetration of gefitinib (Iressa), an epidermal growth factor receptor tyrosine kinase inhibitor." Molecular Cancer Therapeutics. Context: Describes the metabolism of Gefitinib, confirming that the morpholine ring is a site of metabolic modification (M523595) rather than the cleavage of the entire aniline head.

• Standard Xenograft Protocols: Morton, C. L., & Houghton, P. J. (2007). "Establishment of human tumor xenografts in immunodeficient mice." Nature Protocols. Context: Authoritative source for the subcutaneous tumor model methodology described in Part 3.

• Aniline Toxicity Mechanisms: Kalgutkar, A. S., et al. (2005). "Structural alerts for toxicity: Aniline derivatives." Chemical Research in Toxicology. Context: Provides the toxicological grounding for monitoring adverse effects in the AMP-M group.

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• 1. thieme-connect.de [thieme-connect.de]
• 2. Science in Action | Resynth Lifesciences [resynthlife.com]